Phenylnonanoic acid

Core Science & Biosynthesis

pKa values of 9-phenylnonanoic acid for buffer preparation

This guide outlines the physicochemical properties and preparation protocols for 9-phenylnonanoic acid buffers. Due to the molecule's significant lipophilicity, this guide moves beyond standard aqueous buffer preparation to address solubility constraints, micellar behavior, and mixed-solvent systems critical for drug development and biophysical applications.

Physicochemical Profile & Thermodynamic Basis[1][2]

9-phenylnonanoic acid (9-PNA) is a medium-to-long chain fatty acid terminated by a phenyl ring.[1] Unlike standard biological buffers (e.g., TRIS, HEPES), 9-PNA is amphiphilic with a dominant hydrophobic domain. Its utility as a buffer is restricted to specific pH ranges and solvent environments (e.g., lipid bilayers, hydrophobic interaction chromatography, or non-aqueous enzymatic assays).

Core Constants

Property	Value	Technical Note
CAS Number	16269-06-0	-
Molecular Formula		-
Molecular Weight	234.33 g/mol	-
pKa (Calculated)	4.78 ± 0.10	The phenyl group at C9 is too distant (>3 carbons) to exert a significant inductive effect on the carboxyl group.[1][2][3][4] The pKa is comparable to nonanoic acid ( ).[2]
Effective Buffer Range	pH 3.8 – 5.8	Best capacity at .[1]
LogP (Octanol/Water)	~4.6 – 5.0	Highly lipophilic.[1] Practically insoluble in pure water at acidic pH.
CMC (Critical Micelle Conc.)	~1–5 mM (Est.)[1]	Above pH 6.0 (ionized form), it acts as an anionic surfactant.[1]

The "Apparent pKa" Shift

Researchers must account for the Polyelectrolyte/Interface Effect . While the intrinsic pKa is ~4.78 in bulk solution, the apparent pKa (

) shifts significantly when the molecule associates with membranes or micelles.

• Mechanism: In a lipid bilayer or micelle, the anionic carboxylate headgroups repel each other, suppressing ionization.

• Result: The

  can shift upward to 6.5 – 7.5 in membrane environments.

• Implication: A buffer prepared at pH 5.0 might be fully protonated (uncharged) if partitioned into a lipid phase.

Buffer Preparation Protocols

Due to low aqueous solubility (

for the protonated acid), you cannot simply dissolve the powder in water. Two distinct protocols are provided based on the intended application.

Protocol A: Mixed-Solvent Buffer (For HPLC/Chromatography)

Target: Homogeneous solution for mobile phases or organic synthesis. Solvent System: 50% Methanol/Water or Acetonitrile/Water.

Materials:

• 9-Phenylnonanoic Acid (Solid, >98% purity)[3][5][6]

• HPLC-grade Methanol (MeOH) or Acetonitrile (ACN)

• 1N NaOH and 1N HCl

• Milli-Q Water[1]

Step-by-Step Workflow:

• Calculation: Determine the mass required for the desired concentration (e.g., 10 mM).

• Primary Solubilization: Dissolve the calculated mass of 9-PNA in the organic solvent portion first (e.g., for 1L of 50% MeOH, dissolve in 500 mL MeOH).

  • Reasoning: The protonated acid is soluble in MeOH but will precipitate if added directly to water.

• Aqueous Addition: Slowly add the water component (500 mL) with vigorous stirring.

  • Observation: The solution may become slightly hazy if the concentration is high; ensure the organic ratio is sufficient to maintain solubility.

• pH Adjustment: Calibrate the pH meter with standards prepared in the same solvent ratio (if possible) or use "Operational pH" (

  ). Adjust to target pH (e.g., 4.8) using 1N NaOH.

  • Note: Adding NaOH converts the acid to Sodium 9-phenylnonanoate , which is more soluble.

Protocol B: Micellar/Aqueous Dispersion (For Biological Assays)

Target: Aqueous buffer at pH > 6.0 (Anionic Surfactant Mode) or pH < 5.0 (Emulsion).

Materials:

• Dimethyl Sulfoxide (DMSO) - Stock Carrier

• Phosphate Buffered Saline (PBS) or Base Buffer

• Sonicator[1]

Step-by-Step Workflow:

• Stock Preparation: Prepare a 100 mM stock solution in pure DMSO.

  • Store at -20°C. Stability: ~6 months.

• Dilution & Dispersion:

  • Add the DMSO stock dropwise to the aqueous buffer (e.g., PBS) while vortexing.

  • Limit: Keep final DMSO concentration < 1% (v/v) to avoid cytotoxicity in cell assays.

• Clarification (pH > 6.0): If the target pH is neutral/alkaline, the molecule exists as a salt and should dissolve (forming micelles above CMC).

• Emulsification (pH < 5.0): If the target pH is acidic (buffering range), the molecule will be protonated and insoluble. You must sonicate to form a stable dispersion or use a carrier like BSA (Bovine Serum Albumin).

  • Stoichiometry: 3:1 to 5:1 Fatty Acid:BSA molar ratio.

Experimental Visualization

Preparation Workflow Logic

The following diagram illustrates the decision matrix for solubilizing hydrophobic acids based on the target pH.

Figure 1: Decision matrix for solubilization strategies based on ionization state.

Equilibrium Dynamics

The buffering capacity relies on the equilibrium between the protonated acid (HA) and the phenylnonanoate anion (

).

• At pH 4.78: [HA] = [

  ]. Maximum buffering capacity.

• At pH 7.4: Species is >99% [

  ]. No buffering capacity; acts purely as a surfactant/lipid.

Validation & Quality Control

"Operational pH" in Mixed Solvents

When measuring pH in organic-aqueous mixtures (Protocol A), the glass electrode response changes.

• Correction:

  .

• For 50% Methanol,

  units.

• Best Practice: Always report pH as "pH (apparent)" or "meter reading" and cite the solvent composition.

Stability Check[2]

• Visual Inspection: Check for "oiling out" (droplets) or crystal formation after 24 hours at 4°C.

• Dynamic Light Scattering (DLS): If using Protocol B (Micellar), use DLS to verify micelle size uniformity. Phenyl-fatty acid micelles typically range from 4–10 nm .

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 19609332, Phenylnonanoic acid. Retrieved from [Link]

• Kanter, C. J., et al. (2018). Mechanism of Long-Chain Free Fatty Acid Protonation at the Membrane-Water Interface. Biophysical Journal. (Demonstrates pKa shifts in lipid environments). Retrieved from [Link]

• Wikipedia. (2025). Nonanoic acid (Pelargonic acid) Physicochemical Data. Retrieved from [Link][7][8]

Sources

• 1. Showing Compound Nonanoic acid (FDB003306) - FooDB [foodb.ca]
• 2. Pelargonic acid - Wikipedia [en.wikipedia.org]
• 3. 9-PHENYL-NONANOIC ACID | 16269-06-0 [chemicalbook.com]
• 4. PubChemLite - 9-phenylnonanoic acid (C15H22O2) [pubchemlite.lcsb.uni.lu]
• 5. 16269-06-0 | 9-phenylnonanoic acid - Aromsyn Co.,Ltd. [aromsyn.com]
• 6. 16269-06-0,9-PHENYL-NONANOIC ACID [lookchemicals.com]
• 7. Nonanoic acid | 112-05-0 [chemicalbook.com]
• 8. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Crystal Structure and Packing of Solid-State Phenylnonanoic Acid

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Phenylnonanoic Acid and the Imperative of Solid-State Characterization

9-Phenylnonanoic acid is a carboxylic acid featuring a nine-carbon aliphatic chain terminated by a phenyl group. Its amphiphilic nature, combining a polar carboxylic acid head with a nonpolar phenylalkyl tail, suggests complex solid-state behavior. The physical properties of this waxy solid, including its melting point of 39-40 °C, are dictated by the precise three-dimensional arrangement of its molecules in the crystal lattice.

For drug development professionals, understanding the solid-state chemistry of such molecules is paramount. The existence of multiple crystalline forms, or polymorphs, can have profound implications for a drug candidate's performance and regulatory approval. Each polymorph possesses a unique crystal structure and, consequently, distinct physicochemical properties. Therefore, a thorough solid-state characterization is not merely an academic exercise but a critical component of risk mitigation in pharmaceutical development.

This guide will provide the scientific and logical framework for a comprehensive investigation into the crystal structure and packing of 9-phenylnonanoic acid, from initial crystallization to in-depth structural analysis.

The Foundation: Achieving High-Quality Single Crystals

The unequivocal determination of a crystal structure begins with the growth of high-quality single crystals.[1] Single-crystal X-ray diffraction (SCXRD) remains the gold standard for structural elucidation, and its success is entirely contingent on the quality of the crystalline sample.[2] The goal is to encourage slow, ordered molecular assembly, minimizing defects and twinning.

Solvent Selection: The Art and Science

The choice of solvent is a critical first step. An ideal solvent will exhibit moderate solubility for 9-phenylnonanoic acid, allowing for the creation of a supersaturated solution upon cooling or solvent evaporation. Given the molecule's structure, a range of solvents with varying polarities should be screened. A good starting point would include:

• Non-polar solvents: Hexanes, Toluene

• Polar aprotic solvents: Acetone, Ethyl acetate

• Polar protic solvents: Ethanol, Methanol

The principle of "like dissolves like" suggests that solvents with some affinity for both the carboxylic acid group and the phenylalkyl chain will be most effective.

Crystallization Methodologies: A Practical Approach

Several techniques can be employed to grow single crystals of organic molecules.[3] For a compound like 9-phenylnonanoic acid, the following methods are recommended:

Experimental Protocol: Slow Evaporation

• Solution Preparation: Dissolve approximately 20-50 mg of purified 9-phenylnonanoic acid in 1-2 mL of a chosen solvent in a clean glass vial. Gentle warming may be used to facilitate dissolution.[4]

• Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean, dust-free vial to remove any particulate matter that could act as unwanted nucleation sites.

• Evaporation: Cover the vial with a cap that has been pierced with a needle or with parafilm with a few small perforations. This allows for slow solvent evaporation over a period of days to weeks.[5]

• Incubation: Place the vial in a vibration-free environment and monitor for crystal growth.

Experimental Protocol: Slow Cooling

• Saturated Solution: Prepare a saturated solution of 9-phenylnonanoic acid in a suitable solvent at an elevated temperature (below the solvent's boiling point).

• Controlled Cooling: Allow the solution to cool to room temperature very slowly. This can be achieved by placing the flask in an insulated container (e.g., a Dewar flask filled with warm water).

• Crystal Formation: As the solution cools, the solubility of the compound will decrease, leading to the formation of crystals.

Experimental Protocol: Vapor Diffusion

• Setup: Place a small, open vial containing a concentrated solution of 9-phenylnonanoic acid inside a larger, sealed jar. The larger jar should contain a more volatile "anti-solvent" in which the compound is poorly soluble.

• Diffusion: The anti-solvent vapor will slowly diffuse into the solution of the compound, reducing its solubility and inducing crystallization.[6]

Definitive Structure Elucidation: Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is a powerful, non-destructive technique that provides precise information about the three-dimensional arrangement of atoms in a crystal, including bond lengths, bond angles, and intermolecular interactions.[7]

SCXRD Experimental Workflow

The process of determining a crystal structure via SCXRD follows a well-defined path, as illustrated in the diagram below.

Caption: The workflow for single-crystal X-ray diffraction analysis.

Step-by-Step SCXRD Protocol

• Crystal Selection and Mounting: A suitable single crystal (typically 0.1-0.3 mm in size) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam. The crystal is rotated, and the diffraction pattern is collected on a detector.

• Unit Cell Determination: The positions of the diffraction spots are used to determine the dimensions and symmetry of the unit cell.

• Data Reduction: The intensities of the diffraction spots are integrated and corrected for experimental factors.

• Structure Solution: The "phase problem" is solved using direct methods or Patterson methods to generate an initial electron density map.

• Structure Refinement: The atomic positions and thermal parameters are refined against the experimental data to improve the agreement between the calculated and observed diffraction patterns.

• Structure Validation: The final structure is validated for geometric and crystallographic reasonability, and a Crystallographic Information File (CIF) is generated.

Bulk Material Characterization: Powder X-ray Diffraction (PXRD)

While SCXRD provides the structure of a single crystal, Powder X-ray Diffraction (PXRD) is invaluable for analyzing the bulk crystalline material.[4] It is a primary tool for identifying crystalline phases and screening for polymorphism.

A PXRD pattern is a fingerprint of a crystalline solid. The positions of the diffraction peaks are determined by the unit cell dimensions, while the intensities are related to the arrangement of atoms within the unit cell.

PXRD Experimental Protocol

• Sample Preparation: A small amount of the crystalline powder is gently packed into a sample holder.

• Data Acquisition: The sample is irradiated with an X-ray beam, and the detector scans a range of 2θ angles to record the diffracted X-rays.

• Data Analysis: The resulting diffractogram is analyzed to identify the peak positions and intensities. This pattern can be compared to a database or to patterns calculated from a known single-crystal structure.

Thermal Properties and Stability: DSC and TGA

Thermal analysis techniques provide crucial information about the physical and chemical changes that a material undergoes as a function of temperature.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine melting points, enthalpies of fusion, and to detect polymorphic transitions.[8]

DSC Protocol:

• A small, accurately weighed sample (2-5 mg) is sealed in an aluminum pan.

• The sample and an empty reference pan are placed in the DSC cell.

• The temperature is ramped at a constant rate (e.g., 10 °C/min) under a nitrogen purge.

• The heat flow is recorded as a function of temperature.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. It is used to assess thermal stability and to determine the temperature at which the compound decomposes.

TGA Protocol:

• A small sample (5-10 mg) is placed in a tared TGA pan.

• The pan is heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g., nitrogen or air).

• The mass of the sample is recorded as a function of temperature.

Expected Thermal Data for 9-Phenylnonanoic Acid

Parameter	Expected Value	Significance
Melting Point (DSC)	~39-40 °C	Confirms identity and purity. Sharp endotherm expected.
Enthalpy of Fusion (DSC)	40-60 kJ/mol	Provides information on the strength of the crystal lattice.
Polymorphic Transitions (DSC)	Possible	May appear as additional endothermic or exothermic events before the final melting.
Decomposition Onset (TGA)	> 200 °C	Indicates the upper limit of thermal stability.

Predicted Crystal Structure and Packing of 9-Phenylnonanoic Acid

Based on the known crystal structures of long-chain carboxylic acids and phenyl-substituted analogues, we can predict the key features of the crystal packing of 9-phenylnonanoic acid.

The Carboxylic Acid Dimer: A Key Supramolecular Synthon

The most prominent intermolecular interaction in the crystal structures of carboxylic acids is the formation of centrosymmetric hydrogen-bonded dimers.[9] The carboxylic acid groups of two molecules interact via a pair of O-H···O hydrogen bonds, forming a robust R²₂(8) graph set motif.

van der Waals Interactions and Chain Packing

The long phenylalkyl chains will pack in a way that maximizes van der Waals interactions. The flexible alkyl chain allows for various packing arrangements, which can lead to polymorphism. The presence of the terminal phenyl group will also influence the packing, potentially leading to π-π stacking interactions between adjacent molecules.

Hypothetical Packing Motif

Caption: A schematic representation of the likely packing motif in solid-state 9-phenylnonanoic acid.

Hypothetical Crystallographic Data

The following table presents a set of plausible crystallographic data for a hypothetical polymorph of 9-phenylnonanoic acid, based on the structures of similar long-chain carboxylic acids.

Parameter	Hypothetical Value
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	5.5
b (Å)	8.0
c (Å)	35.0
α (°)	90
β (°)	95
γ (°)	90
Volume (ų)	1530
Z	4
Calculated Density (g/cm³)	1.015
Hydrogen Bonding	R²₂(8) dimers

Conclusion

The comprehensive solid-state characterization of a molecule like 9-phenylnonanoic acid is a multi-faceted process that integrates crystallization science with advanced analytical techniques. While a definitive crystal structure requires experimental determination, a deep understanding of the principles of molecular recognition and crystal packing allows for robust predictions of its solid-state behavior. The methodologies outlined in this guide provide a clear and actionable pathway for researchers to elucidate the crystal structure, identify potential polymorphs, and assess the thermal stability of 9-phenylnonanoic acid and related compounds. Such a thorough understanding is indispensable for the successful development of new materials and pharmaceutical products.

References

• Structure Determination of Organic Molecular Solids from Powder X-ray Diffraction Data: Current Opportunities and State of the Art. (n.d.). ResearchGate. Retrieved February 8, 2024, from [Link]

• Guidelines for Single Crystal X-Ray Diffraction Testing: A Comprehensive Analysis From Sample Preparation to Data Analysis. (2024, January 7). Oreate AI Blog. [Link]

• Single-crystal X-ray Diffraction. (2007, May 17). SERC (Carleton). [Link]

• Crystallisation Techniques. (2006, January 8). [Link]

• Tomaszewska, J., & Sławiński, M. (2022). Differential scanning calorimetry for authentication of edible fats and oils–What can we learn from the past to face the current challenges?. Trends in Food Science & Technology, 123, 135-147. [Link]

• Preparation of Single Crystals for X-ray Diffraction. (n.d.). University of Zurich. [Link]

• Hanging Drop Vapor Diffusion Crystallization. (n.d.). Hampton Research. [Link]

• Smit, P. H., Derissen, J. L., & van Duijneveldt, F. B. (1979). Intermolecular interactions in crystals of carboxylic acids. III. Non-empirical interatomic potential functions. Molecular Physics, 37(2), 521-539.

• Advanced crystallisation methods for small organic molecules. (2023, March 1). Chemical Society Reviews. [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Phenyl alkanoic acids - Wikipedia [en.wikipedia.org]
• 3. Crystal Growth, Single Crystal Structure, and Biological Activity of Thiazolo-Pyridine Dicarboxylic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crystal structure and packing energy calculations of (+)-6-aminopenicillanic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Saturated Very Long Chain Fatty Acids Are Required for the Production of Infectious Human Cytomegalovirus Progeny - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Diversity in fatty acid elongation enzymes: The FabB long-chain β-ketoacyl-ACP synthase I initiates fatty acid synthesis in Pseudomonas putida F1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. FadD from Pseudomonas putida CA-3 Is a True Long-Chain Fatty Acyl Coenzyme A Synthetase That Activates Phenylalkanoic and Alkanoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A cryptic long-chain 3-ketoacyl-ACP synthase in the Pseudomonas putida F1 unsaturated fatty acid synthesis pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tridecanoic acid | C13H26O2 | CID 12530 - PubChem [pubchem.ncbi.nlm.nih.gov]

Toxicological data and safety data sheet (SDS) for phenylnonanoic acid

An In-Depth Technical Guide to the Toxicology and Safe Handling of Phenylnonanoic Acid

Authored by a Senior Application Scientist

Introduction: Understanding Phenylnonanoic Acid

Phenylnonanoic acid is a carboxylic acid featuring a nine-carbon aliphatic chain (nonanoic acid) substituted with a phenyl group. The position of the phenyl group along the chain defines various isomers, with 9-phenylnonanoic acid (CAS No: 16269-06-0) being a common representative. This guide will focus primarily on the known data for 9-phenylnonanoic acid and will employ a toxicological read-across approach, referencing data from the structurally similar nonanoic acid (also known as pelargonic acid) where specific data for the phenyl-substituted version is unavailable. This methodology is a scientifically grounded approach to estimate the toxicological profile of a substance with limited specific data, though it must be noted that the addition of the phenyl group can influence metabolic pathways and bioavailability. This document is intended for researchers, chemists, and drug development professionals who require a comprehensive understanding of the substance's toxicological profile and safe handling procedures.

Part 1: Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a standardized framework for communicating the hazards of chemical substances. For 9-phenylnonanoic acid, the primary hazards identified are related to irritation and acute toxicity upon ingestion.[1]

GHS Hazard Summary for 9-Phenylnonanoic Acid

Hazard Class	Category	Hazard Statement	GHS Pictogram	Signal Word
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	GHS07	Warning
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	GHS07	Warning
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation	GHS07	Warning
Specific target organ toxicity — Single exposure (Respiratory tract irritation)	Category 3	H335: May cause respiratory tract irritation	GHS07	Warning

This data is based on the GHS classification for 9-Phenyl-nonanoic acid (CAS 16269-06-0).[1]

Caption: GHS Hazard Profile for 9-Phenylnonanoic Acid.

Part 2: Detailed Toxicological Profile

A comprehensive toxicological assessment is crucial for risk management. As data for 9-phenylnonanoic acid is limited, data from nonanoic acid is used for a read-across analysis for several endpoints.

Acute Toxicity

• Dermal: Specific data is unavailable. However, based on its classification as a skin irritant, prolonged or extensive dermal contact should be avoided. For nonanoic acid, the dermal LD50 in rabbits is >5,000 mg/kg.[2]

• Inhalation: It is classified as potentially causing respiratory tract irritation.[1][3] Inhalation of dust or aerosols should be minimized.

Skin and Eye Irritation

The irritant properties of carboxylic acids are well-documented. The mechanism involves the disruption of the stratum corneum's lipid barrier and potential pH alteration of skin tissues.[4]

• Skin Irritation: 9-Phenylnonanoic acid is classified as causing skin irritation (H315).[1] Studies on its analogue, nonanoic acid, confirm its role as a primary irritant, producing erythema (redness) in human patch tests.[5][6]

• Eye Irritation: It is classified as causing serious eye irritation (H319).[1][7] Contact with eyes can lead to significant inflammation, pain, and potential damage. The high reduction potential of acids can generate reactive oxygen species, contributing to the inflammatory process.[8][9]

Sensitization

There is no specific data to suggest that 9-phenylnonanoic acid is a skin sensitizer. The analogue nonanoic acid is not considered a concern for skin sensitization at current use levels in fragrances.[10]

Repeated Dose Toxicity

Specific chronic toxicity studies on 9-phenylnonanoic acid were not found. However, for nonanoic acid, a No-Observed-Adverse-Effect Level (NOAEL) for repeated dose toxicity was determined to be 1000 mg/kg/day in animal studies, which, after applying a safety factor, results in a derived NOAEL of 333.3 mg/kg/day.[10][11]

Genotoxicity and Carcinogenicity

• Genotoxicity: There is no available data on the genotoxic potential of 9-phenylnonanoic acid. The analogue nonanoic acid was found to be not genotoxic.[11] It is important to note that many carboxylic acid-containing drugs can form reactive acyl glucuronide metabolites, a factor that can be linked to toxicity.[12]

• Carcinogenicity: No carcinogenicity studies for 9-phenylnonanoic acid are available.[13] The International Agency for Research on Cancer (IARC) has not evaluated this specific compound. It is distinct from perfluorinated acids like PFOA, which IARC has classified as "carcinogenic to humans" (Group 1).[14][15][16][17] This classification is based on the unique properties of perfluorinated compounds and should not be extrapolated to phenylnonanoic acid.

Reproductive and Developmental Toxicity

There is a lack of specific data on the reproductive or developmental toxicity of 9-phenylnonanoic acid. For the analogue nonanoic acid, studies showed no adverse effects on male and female fertility or on pup development, establishing a NOAEL for maternal and reproductive toxicity at 1000 mg/kg/day.[11]

Part 3: Safety Data Sheet (SDS) Analysis and Handling Protocols

The Safety Data Sheet is the primary source of information for safe handling. The following sections synthesize the critical information typically found in an SDS for a compound like phenylnonanoic acid.

First-Aid Measures

A rapid and appropriate first-aid response is critical to minimizing harm from exposure.[3]

• Inhalation: Remove the individual from the exposure area to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[18]

• Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. If skin irritation persists, seek medical attention.[3][7]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[3][7]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an unconscious person. Seek immediate medical aid.[3]

Safe Handling and Storage

Adherence to proper handling and storage protocols is the foundation of laboratory safety.[19]

Experimental Protocol: Safe Handling in a Research Laboratory

• Engineering Controls: Always handle phenylnonanoic acid in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[13]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or a face shield conforming to EN166 or NIOSH standards.[13]

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for tears or holes before each use.

  • Body Protection: Wear a standard laboratory coat. For tasks with a higher risk of splashing, consider a chemically resistant apron.

• Hygiene Practices: Avoid contact with skin, eyes, and clothing.[13] Do not eat, drink, or smoke in areas where the chemical is handled. Wash hands thoroughly after handling, before breaks, and at the end of the workday.[13]

• Dispensing: When transferring the solid, avoid creating dust. If transferring solutions, use a bottle carrier for transport.

• Waste Disposal: Dispose of waste materials in accordance with federal, state, and local environmental regulations. Do not allow the product to enter drains.[13]

Caption: Standard workflow for safely handling phenylnonanoic acid.

Storage and Incompatibility

Proper storage is essential to maintain chemical stability and prevent hazardous reactions.

• Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[13][20] Keep away from heat, direct sunlight, and sources of ignition.[21]

• Incompatible Materials: Segregate from acids, bases, and oxidizing agents.[13][20] Specifically, avoid strong oxidizing agents and strong acids which could cause a vigorous reaction.

Part 4: Emergency Procedures

Experimental Protocol: Emergency Spill Response

• Evacuation and Alerting: Immediately alert personnel in the vicinity of the spill. If the spill is large or in a poorly ventilated area, evacuate the lab and notify the appropriate emergency response team.

• Control and Containment: Wear appropriate PPE (respirator, chemical-resistant gloves, splash goggles, lab coat). For small spills, cover with a non-combustible absorbent material like sand or vermiculite.

• Neutralization (Use with Caution): For acidic spills, a weak base like sodium bicarbonate can be used for neutralization. However, this should only be done by trained personnel as the reaction can generate heat and gas.

• Collection and Disposal: Carefully scoop the absorbed material into a labeled, sealable waste container.

• Decontamination: Clean the spill area with soap and water.

• Reporting: Report the incident to the laboratory supervisor or Environmental Health & Safety department according to institutional policy.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet: (S)-N-FMOC-3-Amino-3-Phenylpropanoic Acid. Retrieved from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: nonanoic acid. Retrieved from [Link]

• American Cancer Society. (2024). PFOA, PFOS, and Related PFAS Chemicals. Retrieved from [Link]

• Lau, C., Thibodeaux, J. R., Hanson, R. G., Narotsky, M. G., Rogers, J. M., Lindstrom, A. B., & Strynar, M. J. (2006). Developmental toxicity of perfluorononanoic acid in mice. Toxicological Sciences, 90(2), 510-518. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Peracetic Acid Acute Exposure Guideline Levels. Retrieved from [Link]

• Api, A. M., Belsito, D., Botelho, D., Bruze, M., Burton, G. A., Buschmann, J., ... & Taylor, M. V. (2020). RIFM fragrance ingredient safety assessment, nonanoic acid, CAS Registry Number 112-05-0. Food and Chemical Toxicology, 142, 111482. Retrieved from [Link]

• AAPPTec, LLC. (n.d.). Safety Data Sheet: Fmoc-Nva(5-phenyl)-OH. Retrieved from [Link]

• Api, A. M., Belsito, D., Botelho, D., Bruze, M., Burton, G. A., Buschmann, J., ... & Taylor, M. V. (2020). RIFM fragrance ingredient safety assessment, decanoic acid, CAS Registry Number 334-48-5. Food and Chemical Toxicology, 141, 111425. Retrieved from [Link]

• Lempers, V. J., van der Knaap, M., van den Heuvel, J. J., & van Gorp, E. C. (2015). Toxicity of Carboxylic Acid-Containing Drugs: The Role of Acyl Migration and CoA Conjugation Investigated. Chemical Research in Toxicology, 28(12), 2269-2277. Retrieved from [Link]

• Wahlberg, J. E., & Maibach, H. I. (1980). Nonanoic acid irritation--a positive control at routine patch testing?. Contact dermatitis, 6(2), 128-130. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 9-PHENYLNONANOIC ACID. Retrieved from [Link]

• Office of Environmental Health Hazard Assessment. (2021). Evidence on the Male Reproductive Toxicity of Perfluorononanoic Acid (PFNA) and Its Salts and Perfluorodecanoic Acid (PFDA) and Its Salts. Retrieved from [Link]

• Wahlberg, J. E. (1984). Skin irritancy from nonanoic acid. Contact dermatitis, 10(3), 154-157. Retrieved from [Link]

• Grosse, Y., Loomis, D., Lauby-Secretan, B., El Ghissassi, F., Bouvard, V., Benbrahim-Tallaa, L., ... & Straif, K. (2017). Carcinogenicity of perfluorooctanoic acid and perfluorooctanesulfonic acid. The Lancet Oncology, 18(12), 1540-1541. Retrieved from [Link]

• de Oliveira, R. L., de Almeida, D. C., de Sousa, D. L., & de Oliveira, D. A. (2023). Unexpected Ocular Manifestations Due to Exposure to Highly Concentrated Peracetic Acid: A Case Report. The American journal of case reports, 24, e939463. Retrieved from [Link]

• University of Wisconsin-Milwaukee. (n.d.). Safe Handling and Storage of Chemicals. Retrieved from [Link]

• International Agency for Research on Cancer. (2023). IARC Monographs evaluate the carcinogenicity of perfluorooctanoic acid (PFOA) and perfluorooctanesulfonic acid (PFOS). Retrieved from [Link]

• Li, Y., Zhang, Y., & Wang, Y. (2024). Reproductive toxicity of PFOA, PFOS and their substitutes: A review based on epidemiological and toxicological evidence. Chemosphere, 349, 140984. Retrieved from [Link]

• Yao, X., & Zhong, L. (2005). Genotoxic risk and oxidative DNA damage in HepG2 cells exposed to perfluorooctanoic acid. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 587(1-2), 38-44. Retrieved from [Link]

• Eriksen, K. T., Raaschou-Nielsen, O., Sørensen, M., Roursgaard, M., Loft, S., & Møller, P. (2010). Genotoxic potential of the perfluorinated chemicals PFOA, PFOS, PFBS, PFNA and PFHxA in human HepG2 cells. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 700(1-2), 39-43. Retrieved from [Link]

• EHSLeaders. (2016). 10 Tips for Handling and Storing Peracetic Acid. Retrieved from [Link]

• ChemRadar. (n.d.). GHS Classification Search Tool. Retrieved from [Link]

• de Oliveira, R. L., de Almeida, D. C., de Sousa, D. L., & de Oliveira, D. A. (2023). Unexpected Ocular Manifestations Due to Exposure to Highly Concentrated Peracetic Acid: A Case Report. The American journal of case reports, 24, e939463. Retrieved from [Link]

• Wikipedia. (n.d.). Perfluorooctanoic acid. Retrieved from [Link]

• Clippinger, A. J., Hill, E., Curren, R. D., & Bishop, P. L. (2014). Modeling the Antioxidant Properties of the Eye Reduces the False-Positive Rate of a Nonanimal Eye Irritation Test (OptiSafe). Alternatives to animal experimentation : ALTEX, 31(4), 415–422. Retrieved from [Link]

• Clemmensen, A., Andersen, K. E., Clemmensen, K., & Nielsen, J. B. (2009). The irritant potential of n-propanol (nonanoic acid vehicle) in cumulative skin irritation: A validation study of two different human in vivo test models. Skin Research and Technology, 15(1), 71-79. Retrieved from [Link]

• Chen, C. H., Dickman, K. G., Huang, C. Y., Moriya, M., & Turesky, R. J. (2021). Cytotoxicity and genotoxicity of the carcinogen aristolochic acid I (AA-I) in human bladder RT4 cells. Archives of toxicology, 95(7), 2415–2427. Retrieved from [Link]

• Wikipedia. (n.d.). GHS hazard statements. Retrieved from [Link]

• University of Wisconsin-Milwaukee. (n.d.). Specific Chemical Handling and Storage. Retrieved from [Link]

• International Agency for Research on Cancer. (2023). Perfluorooctanoic Acid (PFOA) and Perfluorooctanesulfonic Acid (PFOS). Retrieved from [Link]

• Agner, T. (1991). Nonanoic acid--an experimental irritant. Contact dermatitis, 25(3), 192-197. Retrieved from [Link]

• Clemmensen, A., Andersen, K. E., Clemmensen, K., & Nielsen, J. B. (2009). The irritant potential of n-propanol (nonanoic acid vehicle) in cumulative skin irritation: a validation study of two different human in vivo test models. Skin research and technology, 15(1), 71-79. Retrieved from [Link]

• Kim, M., Kim, H., Lee, S., & Lim, K. M. (2022). Evaluation of Skin Irritation of Acids Commonly Used in Cleaners in 3D-Reconstructed Human Epidermis Model, KeraSkinTM. Cosmetics, 9(5), 100. Retrieved from [Link]

• Zolotareva, G. N., Zolotareva, I. G., & Kataeva, S. E. (1979). Genotoxic effect of substituted phenoxyacetic acids. Genetika, 15(6), 1099-1106. Retrieved from [Link]

Sources

• 1. 9-PHENYL-NONANOIC ACID | 16269-06-0 [chemicalbook.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. Evaluation of Skin Irritation of Acids Commonly Used in Cleaners in 3D-Reconstructed Human Epidermis Model, KeraSkinTM - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nonanoic acid irritation - a positive control at routine patch testing? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nonanoic acid--an experimental irritant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemos.de [chemos.de]
• 8. Unexpected Ocular Manifestations Due to Exposure to Highly Concentrated Peracetic Acid: A Case Report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Unexpected Ocular Manifestations Due to Exposure to Highly Concentrated Peracetic Acid: A Case Report - PMC [pmc.ncbi.nlm.nih.gov]
• 10. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 11. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 12. Toxicity of Carboxylic Acid-Containing Drugs: The Role of Acyl Migration and CoA Conjugation Investigated - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. peptide.com [peptide.com]
• 14. PFOA, PFOS, and Related PFAS Chemicals | American Cancer Society [cancer.org]
• 15. Carcinogenicity of perfluorooctanoic acid and perfluorooctanesulfonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 16. IARC Monographs evaluate the carcinogenicity of perfluorooctanoic acid (PFOA) and perfluorooctanesulfonic acid (PFOS) – IARC [iarc.who.int]
• 17. Perfluorooctanoic acid - Wikipedia [en.wikipedia.org]
• 18. fishersci.fr [fishersci.fr]
• 19. alliancechemical.com [alliancechemical.com]
• 20. Safe Handling and Storage of Chemicals | Environmental Health & Safety [bu.edu]
• 21. 10 Tips for Handling and Storing Peracetic Acid - EHSLeaders [ehsleaders.org]

Probing the Engine of the Cell: A Technical Guide to Phenylnonanoic Acid in Beta-Oxidation Analysis

Introduction: Beyond Glucose, The Crucial Role of Fatty Acid Oxidation

In the intricate world of cellular metabolism, the catabolism of fatty acids through beta-oxidation (FAO) represents a fundamental energy-generating pathway.[1] This process is especially vital in tissues with high energy demands, such as the heart and skeletal muscle, and during periods of glucose scarcity.[1] Dysregulation of FAO is implicated in a range of metabolic diseases, including non-alcoholic fatty liver disease (NAFLD), insulin resistance, and cardiovascular conditions.[2] Therefore, the ability to accurately measure FAO flux is paramount for researchers in basic science and drug development. While various methods exist, the use of specific metabolic probes offers a dynamic and physiologically relevant window into this complex process. This guide focuses on the application of 9-phenylnonanoic acid, a unique tool for dissecting the intricacies of mitochondrial beta-oxidation.

The Probe: Why Phenylnonanoic Acid?

9-Phenylnonanoic acid is a synthetic odd-chain fatty acid. The majority of naturally occurring fatty acids have an even number of carbon atoms.[3] This structural distinction is the key to its utility as a probe.

The beta-oxidation of typical, even-chain fatty acids results in the sequential cleavage of two-carbon units, yielding acetyl-CoA, which then enters the Krebs cycle.[4][5] In contrast, the final round of beta-oxidation of an odd-chain fatty acid produces one molecule of acetyl-CoA and one molecule of propionyl-CoA.[5][6]

The genius of using a phenyl-substituted odd-chain fatty acid lies in its terminal metabolite. The phenyl group is resistant to the enzymatic machinery of beta-oxidation. Consequently, the oxidation of 9-phenylnonanoic acid proceeds until the final three carbons, at which point the process terminates, yielding benzoyl-CoA. This unique metabolite is then conjugated with glycine in the liver mitochondria to form hippuric acid, which is subsequently excreted.[7] The amount of hippuric acid produced is therefore directly proportional to the rate of beta-oxidation of the phenyl-fatty acid precursor.

This provides a distinct advantage over other methods:

• A Unique, Quantifiable Endpoint: Unlike measuring CO2 from radiolabeled substrates, which can be confounded by other metabolic pathways, hippuric acid is a specific product of phenyl-fatty acid oxidation.

• Non-Radioactive: The assay can be performed without the need for radioactive isotopes, simplifying handling and disposal.

• In Vivo and In Vitro Applicability: The principle of measuring the terminal metabolite allows for its use in both cell culture experiments (measuring hippuric acid in the medium) and in vivo studies (measuring hippuric acid in urine).

Mechanism of Action: A Journey Through the Mitochondrion

The metabolic journey of 9-phenylnonanoic acid from uptake to its final quantifiable product is a multi-step process that mirrors that of endogenous fatty acids.

• Cellular Uptake and Activation: 9-phenylnonanoic acid enters the cell and is activated to its coenzyme A (CoA) thioester, 9-phenylnonanoyl-CoA, in the cytoplasm.

• Mitochondrial Transport: The acyl-CoA is then transported into the mitochondrial matrix via the carnitine shuttle system.

• Beta-Oxidation Spiral: Inside the mitochondrion, 9-phenylnonanoyl-CoA undergoes three cycles of beta-oxidation. Each cycle consists of four enzymatic reactions: dehydrogenation by acyl-CoA dehydrogenase, hydration by enoyl-CoA hydratase, dehydrogenation by hydroxyacyl-CoA dehydrogenase, and thiolytic cleavage by thiolase.[8]

• Terminal Metabolite Formation: After three cycles, the remaining molecule is benzoyl-CoA.

• Conjugation and Excretion: Benzoyl-CoA is conjugated with glycine to form hippuric acid.[7] This final product is then transported out of the cell and, in an in vivo context, excreted in the urine.

Visualization of the Metabolic Pathway

Caption: Metabolic pathway of 9-phenylnonanoic acid.

Experimental Protocol: A Cell-Based Assay for FAO

This protocol provides a framework for measuring the rate of beta-oxidation in cultured cells using 9-phenylnonanoic acid.

I. Materials and Reagents

• Cell Culture: Adherent cells of interest (e.g., HepG2, C2C12 myotubes, primary hepatocytes).

• Culture Medium: Standard growth medium and serum-free medium for starvation.

• Substrate: 9-phenylnonanoic acid.

• Reagents: Bovine Serum Albumin (BSA, fatty acid-free), L-carnitine, glycine.

• Controls:

  • Vehicle control (medium with BSA).

  • Positive control (e.g., a known FAO activator like a PPARα agonist).

  • Negative control (e.g., etomoxir, an inhibitor of CPT1).

• Analytical Equipment: High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for hippuric acid quantification.[7][9]

II. Experimental Workflow

Caption: Experimental workflow for FAO measurement.

III. Step-by-Step Methodology

• Cell Seeding: Seed cells at an appropriate density in 6-well or 12-well plates to achieve 80-90% confluency on the day of the experiment.[1]

  • Causality: Ensuring a consistent cell number per well is critical for minimizing variability between replicates.

• Serum Starvation: On the day of the experiment, gently wash the cells with PBS and replace the growth medium with serum-free medium. Incubate for 2-4 hours.

  • Causality: Removing serum and glucose can help to shift cellular metabolism towards fatty acid utilization, potentially increasing the signal-to-noise ratio of the assay.[1]

• Preparation of Substrate Media:

  • Prepare a stock solution of 9-phenylnonanoic acid complexed to fatty acid-free BSA. A 5:1 molar ratio of fatty acid to BSA is common.

  • Prepare the final treatment media by diluting the stock into serum-free medium to the desired final concentration of 9-phenylnonanoic acid (e.g., 100-200 µM).

  • Supplement the treatment media with L-carnitine (e.g., 0.5 mM) and glycine (e.g., 1 mM).

  • Causality: BSA is required to solubilize the fatty acid and facilitate its uptake. L-carnitine is an essential cofactor for the transport of long-chain fatty acids into the mitochondria. Glycine is a required substrate for the final conjugation step to produce hippuric acid.

• Cell Treatment: Aspirate the starvation medium and add the prepared treatment media (substrate, vehicle control, positive/negative controls).

• Incubation: Incubate the cells for a predetermined time. This may require optimization but typically ranges from 4 to 24 hours.

• Sample Collection: At the end of the incubation period, collect the culture supernatant and store it at -80°C until analysis.

• Quantification of Hippuric Acid:

  • Thaw the supernatant samples and prepare them for analysis. This usually involves a protein precipitation step (e.g., adding cold acetonitrile), followed by centrifugation to pellet the protein.

  • Analyze the resulting supernatant for hippuric acid concentration using a validated HPLC or LC-MS/MS method.[10]

  • Causality: LC-MS/MS provides high sensitivity and specificity for quantifying small molecules like hippuric acid from a complex matrix like cell culture medium.[11]

• Data Normalization:

  • After collecting the supernatant, wash the cells with PBS and lyse them.

  • Determine the total protein concentration in the lysate using a standard method (e.g., BCA assay).

  • Normalize the measured hippuric acid concentration to the total protein content of the corresponding well. This corrects for any variations in cell number.

Data Interpretation and Validation

A successful experiment will show a significant increase in hippuric acid production in cells treated with 9-phenylnonanoic acid compared to the vehicle control. The inclusion of controls is crucial for validating the results:

• Etomoxir Treatment: A significant reduction in hippuric acid production in the presence of etomoxir confirms that the measured output is dependent on mitochondrial fatty acid uptake via CPT1.

• PPARα Agonist: An increase in hippuric acid production with a PPARα agonist would validate the responsiveness of the cellular model to known FAO inducers.

Parameter	Recommended Range	Rationale
Cell Seeding Density	Achieve 80-90% confluency	Ensures consistent cell numbers and metabolic activity.
Serum Starvation	2-4 hours	Shifts metabolism towards FAO, enhancing assay sensitivity.
9-Phenylnonanoic Acid	100-200 µM	Provides sufficient substrate without inducing lipotoxicity.
L-Carnitine	0.5 - 1 mM	Ensures mitochondrial import of the fatty acid is not rate-limiting.
Glycine	1 - 2 mM	Provides ample substrate for the final conjugation step.
Incubation Time	4 - 24 hours	Needs optimization; balances signal accumulation with cell health.

Advantages and Limitations

Advantages:

• Pathway-Specific: Measures the flux through the entire mitochondrial beta-oxidation pathway.

• Non-Radioactive: Safer and more convenient than radioisotope-based methods.

• Versatile: Adaptable for various cell types and in vivo models.

• Specific Endpoint: The unique terminal metabolite, hippuric acid, minimizes confounding signals.

Limitations:

• Indirect Measurement: The assay measures a downstream metabolite, not the direct production of acetyl-CoA.

• Synthetic Substrate: The metabolism of 9-phenylnonanoic acid may not perfectly reflect that of all endogenous fatty acids, particularly unsaturated or very-long-chain fatty acids.

• Analytical Equipment: Requires access to HPLC or, preferably, LC-MS/MS for sensitive and accurate quantification.

• Conjugation Step Dependency: The assay relies on the cell's capacity for glycine conjugation. In models with impaired glycine metabolism, this could become a rate-limiting step.

Conclusion

The use of 9-phenylnonanoic acid as a metabolic probe offers a robust and insightful method for quantifying the flux of mitochondrial beta-oxidation. By understanding its mechanism of action and carefully designing experiments with appropriate controls, researchers can gain valuable data on the regulation of fatty acid metabolism in health and disease. This technical guide provides a comprehensive framework for the successful implementation of this powerful technique, empowering scientists to further unravel the complexities of cellular energy metabolism.

References

• Beta oxidation of fatty acids | Lipid Metabolism-9 | Biochemistry - YouTube. (2021). YouTube.
• Fatty acid oxidation-induced HIF-1α activation facilitates hepatic urate synthesis through upregulating NT5C2 and XDH | Life Metabolism | Oxford Academic. (n.d.). Oxford Academic.
• Jenkins, B., et al. (2015). A Review of Odd-Chain Fatty Acid Metabolism and the Role of Pentadecanoic Acid (C15:0) and Heptadecanoic Acid (C17:0) in Health and Disease. Molecules.
• Measurement of Fatty Acid β-Oxidation in a Suspension of Freshly Isolated Mouse Hep
• Affinity Labeling Fatty Acyl-CoA Synthetase with 9-p-Azidophenoxy Nonanoic Acid and the Identification of the Fatty Acid-binding Site. (n.d.).
• A new derivatization procedure for the analysis of hippuric acid and methyl hippuric acid by gaschromatography. (n.d.).
• Measure beta-oxidation of fatty acids? (n.d.).
• Odd-chain f
• Probing peroxisomal β-oxidation and the labelling of acetyl-CoA proxies with [1-13C]octanoate and [3-13C]octanoate in the perfused r
• Odd chain fatty acids and odd chain phenolic lipids (alkylresorcinols) are essential for diet | Request PDF. (n.d.).

• Fatty Acid Oxidation Assay. (n.d.). Creative Bioarray. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEJui5fcEEYsQWL80LQAjNff3RsRqcakucYAF29xfjm7gyRdNcu2yvcIh7M7bSMJJq9YA1F9vAD0WDoDnZpk0P1DFs1WSFVy1Rk5bU0TdPNWykJPZXOJkU59I6bAEqrA1t0VGRFBeraDIQd40HtilOSrsIdvf3OjAqD1a9gyu_2ZBuBCA==]([Link]

Sources

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. biorxiv.org [biorxiv.org]
• 3. A Review of Odd-Chain Fatty Acid Metabolism and the Role of Pentadecanoic Acid (C15:0) and Heptadecanoic Acid (C17:0) in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bio.libretexts.org [bio.libretexts.org]
• 5. biochemistryclub.com [biochemistryclub.com]
• 6. Odd-chain fatty acid - Wikipedia [en.wikipedia.org]
• 7. veeprho.com [veeprho.com]
• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. Quantitative determination of hippuric and benzoic acids in urine by LC-MS/MS using surrogate standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Surface Functionalization of Aluminum Oxide with Phenylnonanoic Acid

Application Note & Protocol Guide

Executive Summary

This guide details the protocol for functionalizing aluminum oxide (

) surfaces with 9-phenylnonanoic acid (PNA). Unlike standard alkyl-chain passivation, PNA introduces a terminal aromatic ring, providing unique interaction capabilities and tunable hydrophobicity. This surface modification is critical for applications in chromatographic separation (phenyl-phase), biosensor interface engineering, and corrosion inhibition.

Key Technical Insight: The binding mechanism relies on the acid-base reaction between the carboxylic acid headgroup and surface hydroxyls (

), forming a carboxylate ( ) coordination complex. While kinetically fast, the thermodynamic stability of this monolayer is sensitive to aqueous pH, requiring precise anhydrous processing conditions.

Mechanistic Foundation

To achieve a high-density Self-Assembled Monolayer (SAM), one must understand the coordination chemistry at the interface.

The Binding Event

Upon exposure to the alumina substrate, the carboxylic acid proton (

) dissociates. The resulting carboxylate anion coordinates to the aluminum cation ( ) in one of three modes:

• Monodentate: One oxygen binds to one Al atom.[1]

• Bidentate Chelating: Two oxygens bind to the same Al atom.

• Bidentate Bridging: Two oxygens bind to two adjacent Al atoms (Most stable).

The phenyl tail (

) and the alkyl spacer ( ) provide Van der Waals packing forces that stabilize the monolayer laterally.

Visualization of Surface Chemistry

The following diagram illustrates the transition from a solvated acid to a bound surface species.

Figure 1: Mechanistic pathway of carboxylic acid chemisorption onto aluminum oxide, highlighting the release of water and formation of stable coordination bonds.

Materials and Equipment

Reagents

• Ligand: 9-Phenylnonanoic acid (CAS: 16269-06-0), >97% purity.[2][3]

• Substrate: Polished Aluminum Oxide wafers or

  -Alumina nanoparticles.

• Solvent: Anhydrous Ethanol (EtOH) or Toluene (water content <50 ppm). Note: Toluene promotes denser packing for aromatic ligands.

• Cleaning Agents: Acetone, Isopropanol, Deionized Water (18.2 M

  ).

Equipment

• Ultrasonic bath.

• UV-Ozone cleaner or Plasma cleaner.

• Nitrogen gas stream (filtered).

• Glassware (Silanized to prevent ligand adsorption to the vessel walls).

Experimental Protocols

Protocol A: Surface Activation (Critical Step)

Rationale: Alumina surfaces stored in air accumulate adventitious carbon, blocking reactive

sites. This step regenerates the hydroxyl density required for binding.

• Solvent Wash: Sonicate substrate sequentially in Acetone, Ethanol, and Isopropanol (5 mins each).

• Dry: Blow dry with

  gas.

• Hydroxylation:

  • Option 1 (Planar Surfaces): Expose to UV/Ozone for 15–20 minutes.

  • Option 2 (Nanoparticles): Plasma treat (Air or

    ) for 2 minutes.

• Immediate Use: Proceed to functionalization within 10 minutes to prevent re-contamination.

Protocol B: Functionalization (SAM Formation)

Rationale: A 1–5 mM concentration ensures sufficient driving force for adsorption without inducing bulk micelle formation on the surface.

Figure 2: Step-by-step workflow for the self-assembly of phenylnonanoic acid on alumina.

Detailed Steps:

• Solution Preparation: Dissolve phenylnonanoic acid in anhydrous ethanol to a final concentration of 2 mM .

  • Tip: If using Toluene, mild heating (40°C) may assist dissolution.

• Immersion: Immerse the activated alumina substrate into the solution. Seal the vessel to prevent solvent evaporation and moisture ingress.

• Incubation: Allow to react for 12–24 hours at room temperature.

  • Note: Longer times do not significantly improve density but may increase defect formation.

• Rinsing (The "Self-Validating" Step):

  • Remove substrate.[4]

  • Rinse copiously with pure solvent (Ethanol) to remove physisorbed (loosely held) molecules.

  • Validation: If the rinsing is insufficient, subsequent characterization will show bulk acid peaks rather than surface-bound species.

• Curing: Dry under

  stream. Optional: Anneal at 60°C for 1 hour to promote chain ordering.

Characterization & Validation

To ensure scientific integrity, the surface must be validated using quantitative metrics.

FTIR Spectroscopy (Chemical Identity)

This is the primary method to confirm chemisorption. You are looking for the shift from free acid to carboxylate.

Vibrational Mode	Free PNA (Bulk)	Bound PNA (SAM)	Interpretation
	~1710	Absent	Disappearance confirms deprotonation.
	N/A	1550–1600	Asymmetric stretch of carboxylate-Al complex.
	N/A	1420–1470	Symmetric stretch. Separation ( ) indicates binding mode.
	2850/2920	2850/2920	Alkyl chain integrity; sharp peaks indicate order.
Aromatic Ring	~1495, 1600	Present	Confirms presence of phenyl headgroup.

Contact Angle (Physical Property)

• Bare Alumina: < 10° (Superhydrophilic)

• PNA-Functionalized: 95° – 105° (Hydrophobic)

• Self-Validation: If the angle is < 80°, the monolayer is disordered or partial.

Troubleshooting & Optimization

Issue: Low Hydrophobicity (Contact Angle < 90°)

• Cause: Incomplete surface activation (residual carbon) or high humidity during coating.

• Correction: Re-clean using Piranha solution (3:1

  ) [Caution: Exothermic] instead of UV/Ozone. Ensure solvents are anhydrous.

Issue: Desorption in Aqueous Media

• Insight: Carboxylate-Alumina bonds are hydrolytically unstable compared to Phosphonate-Alumina bonds.

• Correction: This protocol is best for dry or organic solvent environments. If aqueous stability is required, consider switching to 9-phenylnonylphosphonic acid , which forms a much stronger Al-O-P bond resistant to hydrolysis.

Issue: "Cloudy" Films

• Cause: Bulk precipitation of aluminum carboxylate salts.

• Correction: Reduce concentration to 1 mM and ensure rigorous rinsing with fresh solvent immediately after removal from the bath.

References

• Barron, A. R. (2014). The interaction of carboxylic acids with aluminium oxides: journeying from a basic understanding of alumina nanoparticles to water treatment. Dalton Transactions, 43(20), 8127-8143.

• Allara, D. L., & Nuzzo, R. G. (1985). Spontaneously organized molecular assemblies. 2. Quantitative infrared spectroscopic determination of equilibrium structures of solution-adsorbed n-alkanoic acids on an oxidized aluminum surface. Langmuir, 1(1), 52-66.

• Hanson, E. L., et al. (2003). Bonding of alkyl carboxylic acids on native aluminum oxide surfaces. Journal of the American Chemical Society, 125(51), 16074-16080.

• PubChem. (n.d.).[5] 9-Phenylnonanoic acid (Compound Summary). National Library of Medicine.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. 16269-06-0 | 9-phenylnonanoic acid - Aromsyn Co.,Ltd. [aromsyn.com]
• 3. 16269-06-0,9-PHENYL-NONANOIC ACID [lookchemicals.com]
• 4. Self-assembly of monolayer-thick alumina particle-epoxy composite films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phenylnonanoic acid | C15H22O2 | CID 19609332 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Recrystallization of Phenylnonanoic Acid

Welcome to the technical support center for the purification of phenylnonanoic acid. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize their recrystallization protocols to achieve the highest purity. In the following sections, we will address common challenges and provide scientifically-grounded solutions in a practical question-and-answer format.

Section 1: Fundamentals of Solvent Selection

Q1: What are the ideal characteristics of a recrystallization solvent for phenylnonanoic acid?

A1: The selection of an appropriate solvent is the most critical factor in a successful recrystallization.[1] Phenylnonanoic acid possesses a dual nature: a polar carboxylic acid head and a large, nonpolar tail (a nonyl chain and a phenyl group). This structure dictates its solubility. The ideal solvent should exhibit the following characteristics:

• Differential Solubility: The solvent must dissolve phenylnonanoic acid completely at its boiling point but poorly at low temperatures (e.g., room temperature or 0-4 °C). This temperature-dependent solubility gradient is the driving force for crystallization.[2][3][4]

• Impurity Solubility: The solvent should either dissolve impurities completely at all temperatures (so they remain in the mother liquor) or not dissolve them at all (allowing for removal via hot filtration).[3]

• Inertness: The solvent must not react chemically with phenylnonanoic acid.[3]

• Volatility: The solvent should have a relatively low boiling point (ideally below 100 °C) to be easily removed from the purified crystals during the drying phase.[1]

• Crystal Quality: The solvent should promote the formation of well-defined, high-purity crystals rather than an amorphous precipitate or oil.

Based on the "like dissolves like" principle, solvents with moderate polarity are excellent starting points for phenylnonanoic acid.[5] The large nonpolar portion of the molecule suggests that highly polar solvents like water will be poor solvents, while the polar carboxylic acid group means that purely nonpolar solvents like hexane might also be suboptimal on their own, though they can be useful as part of a mixed-solvent system.

Q2: How do I perform a systematic solvent screen for phenylnonanoic acid?

A2: An empirical, small-scale solvent screen is the most reliable method to identify the optimal solvent. This process minimizes the waste of your valuable compound.

Experimental Protocol: Small-Scale Solvent Screening

• Preparation: Place approximately 20-30 mg of your crude phenylnonanoic acid into several small test tubes.

• Solvent Addition (Room Temp): To each tube, add a different candidate solvent (e.g., ethanol, ethyl acetate, toluene, acetone, heptane, water) dropwise, starting with ~0.5 mL. Agitate the mixture. A good candidate solvent will not dissolve the compound at room temperature.[6] If the solid dissolves immediately, the solvent is unsuitable for single-solvent recrystallization but might be useful as the "soluble solvent" in a mixed-solvent system.[6]

• Heating: If the solid did not dissolve at room temperature, gently heat the test tube in a water or sand bath towards the solvent's boiling point, while continuing to agitate.[3]

• Observation (Hot): A promising solvent will completely dissolve the phenylnonanoic acid at or near its boiling point. Add the solvent in small portions (0.2 mL at a time) while heating until the solid just dissolves. Use the minimum amount of hot solvent necessary.[7] If a large volume of solvent is required, its dissolving power is too low. If insoluble impurities remain, this is acceptable as they can be filtered out.

• Cooling: Allow the clear, hot solution to cool slowly to room temperature. A good solvent will show significant crystal formation during this phase.

• Ice Bath: Further cool the test tube in an ice-water bath for 15-20 minutes to maximize crystal yield.[8]

• Evaluation: Assess the quantity and quality of the crystals formed. The best solvent is the one that provides a high yield of well-formed crystals.

Data Presentation: Common Recrystallization Solvents

Solvent	Boiling Point (°C)	Polarity	Suitability Rationale for Phenylnonanoic Acid
Water	100	High	Likely a poor solvent; may be useful as an anti-solvent.
Ethanol	78	High-Moderate	Good starting point. The hydroxyl group can interact with the carboxylic acid, while the ethyl group provides some nonpolar character.
Acetone	56	Moderate	Good candidate. Its polarity is intermediate. Low boiling point is advantageous for removal.
Ethyl Acetate	77	Moderate	Excellent candidate. Balances polar (ester) and nonpolar (ethyl, acetyl) characteristics.
Toluene	111	Low	May be effective due to interaction with the phenyl ring. Higher boiling point can be a drawback.
Heptane/Hexane	98 / 69	Very Low	Likely poor solvents on their own but excellent candidates for the anti-solvent in a mixed-solvent pair with a more polar solvent.

Data sourced from Chemistry LibreTexts.[1]

Section 2: Troubleshooting Single-Solvent Systems

Q3: My phenylnonanoic acid won't dissolve, even when the solvent is boiling. What should I do?

A3: This issue typically points to one of two causes: insufficient solvent or a poor polarity match.

• Causality & Solution: First, ensure you are adding the solvent in small increments and allowing sufficient time for dissolution at boiling temperature. A common mistake is not waiting long enough between additions. If, after adding a significant volume of solvent (e.g., >20-30 mL per gram of compound), the solid remains largely undissolved, the solvent's polarity is likely too mismatched. Phenylnonanoic acid's large nonpolar body requires a solvent with significant nonpolar character. If you are using a very polar solvent, switch to one of moderate polarity like ethyl acetate or toluene.

Q4: The phenylnonanoic acid dissolved, but no crystals are forming upon cooling. What's the problem?

A4: This is a classic sign of either using too much solvent or the formation of a supersaturated solution.

• Too Much Solvent: This is the most frequent cause.[9] The solution is not saturated enough for crystals to nucleate.

  • Solution: Gently boil off a portion of the solvent under a fume hood to increase the concentration.[10] Once the volume is reduced, allow it to cool again.

• Supersaturation: The solution has cooled below its saturation point but has no nucleation sites to initiate crystal growth.

  • Solution 1: Scratching. Use a glass stirring rod to gently scratch the inner surface of the flask just below the liquid level.[11] The microscopic sharp edges of the scratch provide a surface for nucleation.

  • Solution 2: Seeding. Add a single, tiny "seed" crystal of your crude phenylnonanoic acid to the solution.[10] This provides a perfect template for further crystal growth.

Q5: My product is "oiling out" instead of crystallizing. How can I fix this?

A5: "Oiling out" occurs when the dissolved compound comes out of solution as a liquid instead of a solid.[12] This happens when the solution becomes saturated at a temperature above the melting point of your compound or if the concentration of the solute is excessively high.

• Causality & Solution:

  • Reheat and Add Solvent: Reheat the solution until the oil completely redissolves.

  • Add More Solvent: Add a small amount of additional hot solvent (10-15% more volume) to decrease the saturation temperature.[10]

  • Slow Cooling: Allow the solution to cool much more slowly. Insulating the flask can help. Slower cooling encourages molecules to align properly into a crystal lattice rather than crashing out as a disordered liquid.[13]

  • Consider a Different Solvent: If the problem persists, choose a solvent with a lower boiling point.

Q6: The recrystallization yield is very low. How can I improve it?

A6: Low yield is often a trade-off for high purity, but several factors can be optimized.

• Minimize Hot Solvent: Ensure you are using the absolute minimum amount of boiling solvent required to fully dissolve the compound. Any excess will retain more of your product in solution upon cooling.

• Maximize Cooling: After cooling to room temperature, place the flask in an ice-water bath for at least 30 minutes. Lowering the temperature significantly decreases the solubility of the phenylnonanoic acid, forcing more of it out of solution.

• Use Ice-Cold Wash Solvent: When washing the collected crystals, use a minimal amount of ice-cold recrystallization solvent.[14] Using room-temperature or warm solvent will redissolve a significant portion of your purified product.

Section 3: Optimizing with Mixed-Solvent Systems

Q7: When should I consider using a mixed-solvent system for phenylnonanoic acid?

A7: A mixed-solvent system is ideal when no single solvent has the desired solubility profile. This is common for molecules like phenylnonanoic acid which have distinct polar and nonpolar regions. You should consider this approach if you find that:

• Solvents that dissolve the compound well when hot also dissolve it too well when cold (leading to poor recovery).

• Solvents that are poor dissolvers when cold are also poor dissolvers when hot (requiring huge volumes).

Q8: How do I select a suitable mixed-solvent pair for phenylnonanoic acid?

A8: The key is to choose two miscible solvents with opposite dissolving properties for your compound.[15]

• Solvent #1 (The "Solvent"): Phenylnonanoic acid should be very soluble in this solvent, even at room temperature. Good candidates include ethanol, acetone, or ethyl acetate.

• Solvent #2 (The "Anti-solvent"): Phenylnonanoic acid should be very insoluble in this solvent, even when hot. Good candidates include water or heptane/hexane.[6]

The chosen pair must be fully miscible with each other (e.g., ethanol and water, or ethyl acetate and hexane).

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// Edges start -> test_single; test_single -> find_good_solvent; find_good_solvent -> proceed_single [label=" Yes "]; find_good_solvent -> no_good_solvent [label=" No "]; no_good_solvent -> select_pair; select_pair -> proceed_mixed; proceed_single -> end; proceed_mixed -> end; } enddot Caption: Workflow for selecting a recrystallization solvent system.

Q9: What is the correct procedure for a mixed-solvent recrystallization?

A9: The procedure requires careful addition of the anti-solvent to induce crystallization. Using an ethanol/water system as an example:

Experimental Protocol: Mixed-Solvent Recrystallization

• Dissolve in "Solvent": Dissolve the crude phenylnonanoic acid in the minimum amount of hot ethanol (the "solvent") in an Erlenmeyer flask.[12][16]

• Add "Anti-solvent": While keeping the solution hot, add water (the "anti-solvent") dropwise until the solution becomes faintly cloudy or turbid.[12][16] This cloudiness is the point of saturation, where the compound is beginning to precipitate.

• Re-clarify: Add a few more drops of hot ethanol, just enough to make the solution clear again. This ensures the solution is saturated at the boiling point, not precipitating prematurely.[12]

• Cool Slowly: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature.

• Induce Crystallization: If crystals do not form, use the "scratching" or "seeding" techniques described in Q4.

• Ice Bath & Collection: Cool the flask in an ice bath to maximize yield, then collect the crystals by vacuum filtration.

• Wash: Wash the crystals with a small amount of an ice-cold mixture of the two solvents (in the same ratio that induced crystallization).

// Nodes start [label="1. Dissolve compound in\nminimum hot 'Solvent'", fillcolor="#4285F4", fontcolor="#FFFFFF"]; add_anti [label="2. Add hot 'Anti-solvent'\ndropwise", fillcolor="#4285F4", fontcolor="#FFFFFF"]; check_turbid [label="Solution Turbid?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; add_solvent [label="3. Add a few drops of\nhot 'Solvent' to clarify", fillcolor="#4285F4", fontcolor="#FFFFFF"]; cool [label="4. Cool slowly to\nroom temperature", fillcolor="#34A853", fontcolor="#FFFFFF"]; ice_bath [label="5. Further cool in\nice-water bath", fillcolor="#34A853", fontcolor="#FFFFFF"]; filtrate [label="6. Collect crystals via\nvacuum filtration", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> add_anti; add_anti -> check_turbid; check_turbid -> add_solvent [label=" Yes "]; check_turbid -> add_anti [label=" No "]; add_solvent -> cool; cool -> ice_bath; ice_bath -> filtrate; } enddot Caption: Step-by-step protocol for mixed-solvent recrystallization.

Section 4: Addressing Impurity-Specific Issues

Q10: My recrystallized phenylnonanoic acid is colored. How can I remove colored impurities?

A10: Colored impurities are typically large, nonpolar molecules with conjugated pi-systems. They can often be removed effectively with activated charcoal.

• Procedure:

  • Dissolve the crude phenylnonanoic acid in the appropriate amount of hot recrystallization solvent.

  • Remove the flask from the heat source temporarily to prevent bumping.

  • Add a very small amount of activated charcoal (a spatula tip's worth; typically <1% of the solute's weight). Using too much will adsorb your product and reduce yield.

  • Bring the solution back to a boil for a few minutes.

  • Perform a hot gravity filtration to remove the charcoal and any other insoluble impurities.[6] Use a pre-warmed funnel to prevent premature crystallization in the filter paper.[11]

  • Allow the hot, clear filtrate to cool and crystallize as usual.

Q11: Purity is not improving significantly after recrystallization. What other strategies can I consider?

A11: If recrystallization fails to improve purity, it is likely because the primary impurity has solubility characteristics that are very similar to phenylnonanoic acid.[3] In this scenario, a different purification principle is required.

• Acid-Base Extraction: This is a powerful technique for purifying carboxylic acids.

  • Dissolve the impure acid in an organic solvent like diethyl ether or ethyl acetate.

  • Extract the organic solution with an aqueous base (e.g., sodium bicarbonate or sodium hydroxide solution). The phenylnonanoic acid will be deprotonated to its carboxylate salt and move into the aqueous layer, leaving non-acidic impurities behind in the organic layer.

  • Separate the aqueous layer.

  • Re-acidify the aqueous layer with a strong acid (e.g., HCl) to precipitate the pure phenylnonanoic acid.

  • Collect the precipitated acid by filtration. This can then be followed by a final recrystallization for the highest purity.

• Chromatography: Column chromatography using silica gel can be used to separate compounds based on polarity differences, though this is often more labor-intensive and costly for large-scale purifications.

References

• Recrystallization. (n.d.). Amrita Vishwa Vidyapeetham Virtual Lab. [Link]

• Recrystallization, filtration and melting point. (n.d.). University of Toronto. [Link]

• Recrystallization and Melting Point Analysis. (2022). YouTube. [Link]

• Recrystallization1. (n.d.). California State University, Los Angeles. [Link]

• Experiment : Recrystallization – Part I: Solvent Selection. (n.d.). University of Massachusetts. [Link]

• Recrystallization. (n.d.). University of California, Irvine. [Link]

• 3.3F: Mixed Solvents. (2022). Chemistry LibreTexts. [Link]

• How To Recrystallize A Solid. (2020). YouTube. [Link]

• Isolation and Purification of Organic Compounds Recrystallization (Expt #3). (n.d.). University of Massachusetts Boston. [Link]

• Recrystallization - Part 2. (n.d.). University of Massachusetts. [Link]

• Tips for maximizing yield, purity and crystal size during recrystallization. (2015). YouTube. [Link]

• Problems with Recrystallisations. (n.d.). University of York. [Link]

• 3.6F: Troubleshooting. (2022). Chemistry LibreTexts. [Link]

• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester. [Link]

• Tips & Tricks: Recrystallization. (n.d.). University of Rochester. [Link]

• The Solubility of Amino Acids in Various Solvent Systems. (n.d.). University of Rhode Island. [Link]

• 3.3C: Determining Which Solvent to Use. (2022). Chemistry LibreTexts. [Link]

• Method for crystallization of amino acids. (1992).
• Process for purification of carboxylic acids. (1941).

• General procedures for the purification of Carboxylic acids. (n.d.). LookChem. [Link]

• Mixed-solvent recrystallisation. (n.d.). University of York. [Link]

• Polar and Nonpolar Amino Acids: Key Insights. (n.d.). JPT Peptide Technologies. [Link]

• Chemical/Laboratory Techniques: Recrystallization. (2022). YouTube. [Link]

• Two-Solvent Recrystallization Guide. (2012). MIT OpenCourseWare. [Link]

• Method for recovering and purifying phenylacetic acid. (2014).

• Determination and correlation of solubility of phenylphosphonic acid in selected solvents. (2025). ResearchGate. [Link]

• Decoding Polarity: How to Identify Polar Amino Acids. (2026). Oreate AI Blog. [Link]

• Recrystallization. (2020). YouTube. [Link]

• Identifying amino acid side chains as polar, non-polar or charged. (2022). YouTube. [Link]

• Caprylic acid precipitation method for impurity reduction. (n.d.). PubMed. [Link]

• 3.1: Physical properties of organic compounds. (2022). Chemistry LibreTexts. [Link]

• Polar/Non-polar molecule? - SUPER EASY!. (2020). YouTube. [Link]

• Method of purifying polyunsaturated aliphatic compounds. (1992).

• Solubility of Stearic Acid in Various Organic Solvents and Its Prediction using Non-ideal Solution Models. (n.d.). ScienceAsia. [Link]

• Is CH3COOH Polar or Nonpolar? (Acetic acid). (2020). YouTube. [Link]

• Solubility of Organic Compounds. (2023). University of Toronto. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 3. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 4. m.youtube.com [m.youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. personal.tcu.edu [personal.tcu.edu]
• 7. m.youtube.com [m.youtube.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. web.mnstate.edu [web.mnstate.edu]
• 15. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 16. Chemistry Teaching Labs - Mixed-solvents [chemtl.york.ac.uk]

Technical Support Center: Solubilizing Phenylnonanoic Acid (PNA) in Cell Culture

Topic: Resolving solubility issues of phenylnonanoic acid (PNA) in cell culture media. Audience: Researchers, Scientists, and Drug Development Professionals. Content Type: Technical Support Guide (Q&A Format).

Introduction: The Hydrophobic Challenge

Q: Why does Phenylnonanoic Acid (PNA) precipitate immediately upon addition to cell culture media?

A: Phenylnonanoic acid (CAS: 16269-06-0) is a lipophilic fatty acid analog consisting of a 9-carbon chain terminated by a phenyl ring. With a LogP value between 4.0 and 5.0 , it is highly hydrophobic.

When you introduce a high-concentration organic stock (e.g., in DMSO) directly into an aqueous, buffered environment like DMEM or RPMI, the solvent disperses rapidly. The PNA molecules, suddenly stripped of their solvation shell, aggregate instantly to minimize interaction with water. This results in "crashing out"—visible turbidity or microscopic crystal formation—rendering the compound biologically unavailable and potentially cytotoxic due to physical sedimentation on the cell monolayer.

To deliver PNA effectively, you must mimic the body’s natural lipid transport system: Albumin Conjugation.

Phase 1: Preparation of Stock Solutions

Q: What is the optimal solvent for creating a PNA master stock?

A: Dimethyl Sulfoxide (DMSO) is the preferred solvent for the master stock due to its high solvency power and miscibility with water. Ethanol (EtOH) is a secondary alternative but is more volatile, leading to concentration shifts over time.

Protocol: Master Stock Preparation

• Calculate: Target a stock concentration of 100 mM .

  • Molecular Weight of PNA: ~234.33 g/mol .[1][2]

  • Example: Dissolve 23.4 mg of PNA in 1 mL of sterile DMSO.

• Dissolve: Vortex vigorously. The solution should be crystal clear.

• Storage: Aliquot into amber glass vials (to prevent plastic leaching and photodegradation) and store at -20°C. Avoid repeated freeze-thaw cycles.

Critical Warning: Do not use plastic microfuge tubes for long-term storage of high-concentration hydrophobic stocks, as lipophilic compounds can partition into the plastic walls, altering the effective concentration.

Phase 2: The BSA Conjugation Protocol (Gold Standard)

Q: Direct dilution failed. How do I stabilize PNA in aqueous media?

A: You must complex PNA with Fatty Acid-Free (FAF) Bovine Serum Albumin (BSA) . Albumin acts as a "molecular shuttle," binding the hydrophobic tail of PNA within its hydrophobic pockets while keeping the complex soluble in water.

Why "Fatty Acid-Free"? Standard BSA is often pre-loaded with endogenous lipids. Using it introduces undefined variables and occupies binding sites needed for your PNA.

Step-by-Step Conjugation Workflow

Materials:

• 100 mM PNA Stock (in DMSO).

• Fatty Acid-Free BSA (e.g., Sigma A8806 or equivalent).

• PBS (Phosphate Buffered Saline) or Serum-Free Media.

Procedure:

• Prepare BSA Vehicle (10% w/v):

  • Dissolve FAF-BSA in PBS to create a 10% (100 mg/mL) solution.

  • Filter sterilize (0.22 µm PES membrane).

  • Pre-warm this solution to 37°C. Crucial Step: Cold BSA binds lipids poorly.

• The "Dropwise" Complexation:

  • While stirring the warm BSA solution (magnetic stirrer, low speed), slowly add the PNA stock dropwise.

  • Target Ratio: Maintain a molar ratio of approximately 3:1 to 5:1 (PNA:BSA) . Do not exceed the binding capacity of albumin.

  • Example: To make a 5 mM conjugated stock, add 50 µL of 100 mM PNA stock to 950 µL of warm 10% BSA.

• Incubation:

  • Stir at 37°C for 1–2 hours . This allows the PNA to thermodynamically settle into the albumin binding pockets.

  • The solution should remain clear. If cloudy, the ratio of PNA to BSA is too high.

• Final Dilution:

  • Dilute this "PNA-BSA Concentrate" into your final cell culture media to achieve the desired treatment concentration (e.g., 10 µM - 100 µM).

Visualizing the Workflow

Figure 1: The BSA Complexation Workflow. Pre-warming and slow addition are critical to prevent local precipitation before binding occurs.

Phase 3: Troubleshooting & FAQs

Q: My media turned cloudy immediately after adding PNA. Can I still use it?

A: No. Cloudiness indicates precipitation.

• The Consequence: The actual concentration of dissolved PNA is unknown (likely near zero). The precipitate may also cause physical stress to cells (sedimentation toxicity) or trigger phagocytosis artifacts.

• The Fix: You must restart using the BSA conjugation method described above. Do not attempt to re-dissolve by heating the media, as this degrades heat-labile growth factors.

Q: I see "needle-like" structures on my cells under the microscope. Is this contamination?

A: If you recently added PNA, these are likely PNA crystals , not contamination.

• Verification: Warm the culture slide slightly. If they dissolve (or if they appear strictly after treatment), they are chemical precipitates.

• Prevention: Ensure your final DMSO concentration is <0.5% and consider lowering the PNA load per BSA molecule.

Q: Can I use Cyclodextrins instead of BSA?

A: Yes. Methyl-β-cyclodextrin (MβCD) is a viable alternative if albumin interferes with your specific assay (e.g., if you are studying albumin uptake).

• Protocol: Prepare a 10x molar excess of MβCD relative to PNA in PBS. Mix with PNA stock and sonicate until clear before adding to media.

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
Immediate Turbidity	"Solvent Shock" (Rapid precipitation)	Switch to BSA-Conjugation protocol. Do not add DMSO stock directly to media.
Crystal Formation (24h)	Saturation limit reached	Reduce final concentration or increase BSA carrier ratio.
High Cytotoxicity	Solvent toxicity or PNA overdose	Check DMSO % (keep <0.1%). Run a "Vehicle Only" control (DMSO + BSA).
Loss of Activity	Adsorption to plastics	Use glass-coated plates or pre-saturate tips. PNA is sticky.
pH Color Change (Yellow)	Acidification by PNA	PNA is an acid. Check buffering capacity (HEPES) if using high concentrations (>500 µM).

Decision Logic for Precipitation Issues

Figure 2: Diagnostic logic for identifying the root cause of PNA precipitation.

References

• Cayman Chemical. Fatty Acid Solubility and Preparation of BSA Conjugates. (General reference for fatty acid handling).

• Sigma-Aldrich. Albumin-Fatty Acid Complexation Protocol.

• PubChem. 9-Phenylnonanoic Acid Compound Summary (CID 19609332). National Library of Medicine.[1] [1]

• Spector, A. A. (1986). Structure and lipid binding properties of serum albumin. Methods in Enzymology, 128, 320-339. (Foundational text on FA-BSA binding mechanics).

(Note: While specific URL deep-links to PDF protocols change frequently, the provided links direct to the authoritative domains where these standard protocols are hosted.)

Sources

• 1. Phenylnonanoic acid | C15H22O2 | CID 19609332 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [gsrs.ncats.nih.gov]

Minimizing side reactions during the oxidation of phenylnonanol

Welcome to the technical support center for the oxidation of 9-phenyl-1-nonanol. This guide is designed for researchers, chemists, and process development professionals who are looking to optimize this crucial transformation, whether your target is 9-phenylnonanal or 9-phenylnonanoic acid. Here, we address common challenges, provide in-depth troubleshooting advice, and offer validated protocols to help you minimize side reactions and maximize yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary objectives and challenges when oxidizing 9-phenyl-1-nonanol?

The primary objective is the selective conversion of the terminal primary alcohol of 9-phenyl-1-nonanol to either an aldehyde (9-phenylnonanal) or a carboxylic acid (9-phenylnonanoic acid). The main challenge lies in achieving this transformation with high selectivity and yield, avoiding common pitfalls such as over-oxidation, under-oxidation, and unintended side reactions involving the alkyl chain or the phenyl group.

The choice of oxidizing agent and reaction conditions is paramount, as it directly dictates the final product. Mild oxidants are required to stop at the aldehyde stage, while strong oxidants are needed to proceed to the carboxylic acid.[1][2] A critical factor for stopping the oxidation at the aldehyde is the exclusion of water, which can lead to the formation of a gem-diol (aldehyde hydrate) that is susceptible to further oxidation.[3]

Q2: I'm planning my synthesis. Which oxidizing agent should I choose for my desired product?

Selecting the correct oxidant is the most critical decision in your experimental design. The choice depends entirely on whether your target is the aldehyde or the carboxylic acid.

• To synthesize 9-phenylnonanal (Aldehyde): You must use a "mild" or controlled oxidizing agent that selectively converts the primary alcohol to an aldehyde and then stops. These reactions are typically run under anhydrous conditions.[1][3]

• To synthesize 9-phenylnonanoic acid (Carboxylic Acid): A "strong" oxidizing agent is necessary to ensure the complete oxidation of the primary alcohol, through the intermediate aldehyde, to the final carboxylic acid.[1][2][4]

The table below summarizes common choices to guide your selection.

Oxidizing System	Target Product	Common Side Reactions & Issues	Pros	Cons
Swern Oxidation ((COCl)₂, DMSO, Et₃N)	Aldehyde	Pummerer rearrangement at T > -60°C, formation of smelly dimethyl sulfide (DMS).[5][6]	High yields, mild conditions, avoids heavy metals.[7]	Requires cryogenic temperatures (-78°C), produces toxic CO gas and malodorous byproducts.[5]
Dess-Martin Periodinane (DMP)	Aldehyde	Residual periodinane byproducts can complicate purification.	Mild, room temperature reaction, high selectivity.[1]	Reagent is expensive and can be shock-sensitive.
Pyridinium Chlorochromate (PCC)	Aldehyde	Formation of chromium waste, potential for tar formation with acid-sensitive substrates.[8]	Reliable, stops cleanly at the aldehyde.	Carcinogenic chromium reagent, requires careful handling and disposal.[2]
Jones Oxidation (CrO₃, H₂SO₄, acetone)	Carboxylic Acid	Over-oxidation leading to C-C bond cleavage, esterification of the product with starting material.	Inexpensive, powerful, and efficient.[2][9][10]	Highly acidic, toxic chromium waste, poor functional group tolerance.[2]
Potassium Permanganate (KMnO₄)	Carboxylic Acid	C-C bond cleavage, low selectivity if other oxidizable groups (e.g., alkenes) are present.[1][11]	Very strong, efficient, and inexpensive.[11][12]	Can be difficult to control, poor functional group tolerance, produces MnO₂ sludge.[1][12][13]
TEMPO-catalyzed Oxidation (e.g., with NaOCl)	Carboxylic Acid	Halogenation of the aldehyde intermediate if oxidant is added too quickly.[14]	"Green" catalytic method, highly selective, mild conditions.[15][16]	Requires careful pH control and monitoring.[14]

Q3: What are the most common side reactions, and how can they be identified?

Beyond incomplete conversion, several side reactions can reduce your yield and complicate purification.

• Over-oxidation: This is the primary concern when targeting the aldehyde. The intermediate aldehyde is further oxidized to the carboxylic acid.[8] With very strong oxidants like KMnO₄ or hot chromic acid, C-C bond cleavage can occur, breaking down the nonyl chain.[1]

  • Identification: On a TLC plate, the carboxylic acid will have a much lower Rf value (more polar) than the aldehyde. Acid formation can also be confirmed by IR spectroscopy (broad O-H stretch ~3000 cm⁻¹) or by an acidic wash during workup that results in the product moving into the aqueous layer.

• Ester Formation: The carboxylic acid product can react with unconsumed phenylnonanol starting material under acidic conditions (like in a Jones oxidation) to form 9-phenylnonyl 9-phenylnonanoate.

  • Identification: This byproduct will be much less polar than the alcohol or acid (higher Rf on TLC). It can be identified by ¹H NMR (characteristic signals for the -CH₂-O-C=O linkage around 4.0-4.3 ppm) and mass spectrometry.

• Benzylic Oxidation: While the primary aliphatic alcohol is much more reactive, extremely harsh conditions could potentially lead to oxidation at the benzylic position of the phenyl ring.[17]

  • Identification: This is less common but would lead to aromatic ketone or carboxylic acid byproducts, identifiable by NMR and MS analysis.

• Reagent-Specific Byproducts:

  • Swern Oxidation: If the temperature rises above -60°C, a Pummerer rearrangement can occur, leading to the formation of a methylthiomethyl (MTM) ether of the alcohol.[5]

  • Identification: The MTM ether is a major byproduct if temperature control fails. It can be identified by the appearance of a new singlet around 2.1 ppm in the ¹H NMR spectrum corresponding to the S-CH₃ group.

Troubleshooting Guide

Problem 1: My reaction has stalled, and TLC analysis shows significant remaining starting material.

This indicates an incomplete or failed reaction. Here’s a decision tree to diagnose the issue.

Caption: Troubleshooting workflow for stalled oxidation reactions.

Detailed Steps:

• Reagent Integrity: Oxidizing agents can degrade over time.[18] Ensure your reagents are fresh and have been stored correctly. For instance, DMP is sensitive to moisture. For Swern oxidations, ensure the DMSO is anhydrous. Accurately calculate and weigh all reagents.[19]

• Reaction Conditions: For cryogenic reactions like the Swern, ensure the temperature is maintained. A slight rise in temperature can deactivate the reactive species.[5] For other reactions, ensure adequate stirring and appropriate reaction time.[19]

• Purity of Starting Material: Impurities in the starting phenylnonanol can interfere with the reaction.[18] Confirm its purity via NMR or GC-MS before starting.

Problem 2: My yield is low, and I've identified significant byproduct formation (e.g., over-oxidation).

Low yield due to side reactions requires optimizing for selectivity.

Caption: Strategies to address common side reactions.

Detailed Steps:

• Control Temperature and Reagent Addition: For exothermic oxidations, maintain the recommended temperature using an ice or dry ice bath. Add the oxidizing agent dropwise to the alcohol solution, not the other way around.[19] This prevents localized high concentrations of the oxidant that can promote over-oxidation.[14]

• Stoichiometry is Key: Use the minimum effective amount of the oxidizing agent. A large excess, particularly of a strong oxidant, will inevitably lead to byproducts. Aim for 1.05-1.2 equivalents for mild oxidations and follow the recommended stoichiometry for strong oxidations.

• For Aldehyde Synthesis - Isolate Promptly: If your target aldehyde is volatile enough, consider a setup where it can be distilled from the reaction mixture as it forms. This physically removes it from the oxidant, preventing the second oxidation step to the carboxylic acid.[20]

• Change Your Oxidant: If side reactions persist, the chosen reagent may be too harsh or incompatible with your substrate. Refer back to the oxidant selection table and consider a milder or more selective alternative. For example, if Jones oxidation is causing decomposition, a TEMPO-catalyzed system may be a better choice for forming the carboxylic acid.

Experimental Protocols

Protocol 1: Selective Oxidation to 9-Phenylnonanoic Acid using a TEMPO-Catalyzed System

This method is highly selective for primary alcohols, operates at room temperature, and avoids heavy metal waste. It is adapted from the procedure described by Zhao et al. (1999).[15]

Workflow:

Caption: Workflow for TEMPO-catalyzed oxidation.

Step-by-Step Methodology:

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 9-phenyl-1-nonanol (1.0 eq) in acetonitrile.

• Catalyst Addition: Add TEMPO (0.01 eq) and an aqueous phosphate buffer solution (e.g., NaH₂PO₄, pH ≈ 6.5).

• Cooling: Cool the biphasic mixture to 0-5°C using an ice bath.

• Oxidant Addition: In a separate flask, prepare a solution of sodium chlorite (NaClO₂, 1.5 eq) and dilute sodium hypochlorite (NaOCl, household bleach, 0.05 eq) in water.

• Add the oxidant solution to the reaction mixture dropwise via an addition funnel, ensuring the internal temperature does not exceed 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the disappearance of the starting material by TLC (typically 2-4 hours).

• Quenching: Once the reaction is complete, cool the mixture back to 0°C and quench by slowly adding a saturated aqueous solution of sodium sulfite (Na₂SO₃) until a KI-starch paper test is negative.

• Workup: Acidify the mixture to pH 3-4 with 1M HCl. Extract the product with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude carboxylic acid by silica gel column chromatography.

Protocol 2: Controlled Oxidation to 9-Phenylnonanal via Swern Oxidation

This protocol provides a high-yield route to the aldehyde under mild, metal-free conditions. Strict adherence to anhydrous and cryogenic conditions is essential.

Step-by-Step Methodology:

• Setup: Flame-dry a three-neck round-bottom flask under vacuum and backfill with an inert gas (Argon or Nitrogen). Equip it with a magnetic stir bar, a thermometer, and septa.

• Activator Preparation: Add anhydrous dichloromethane (DCM) to the flask and cool to -78°C using a dry ice/acetone bath. To this, add oxalyl chloride (1.2 eq) dropwise, followed by anhydrous DMSO (2.2 eq) dropwise. Stir for 15 minutes.

• Alcohol Addition: Dissolve 9-phenyl-1-nonanol (1.0 eq) in a small amount of anhydrous DCM and add it dropwise to the activated DMSO mixture. Ensure the internal temperature remains below -65°C. Stir for 30 minutes.

• Base Addition: Add triethylamine (Et₃N, 5.0 eq) dropwise. A white precipitate will form. Continue stirring at -78°C for 30 minutes.

• Warming & Quenching: Remove the cooling bath and allow the reaction to warm to room temperature. Quench by adding water.

• Workup: Transfer the mixture to a separatory funnel. Wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate carefully under reduced pressure (the aldehyde may be somewhat volatile).

• Purification: Purify the crude aldehyde by silica gel column chromatography.

By carefully selecting your reagents and controlling your reaction conditions, you can effectively minimize side reactions and achieve a high yield of your desired product in the oxidation of phenylnonanol.

References

• Swern Oxidation Mechanism. (n.d.). Chemistry Steps. Retrieved from [Link]

• Mechanism for oxidation of primary alcohols to carboxylic acids. (2016). Chemistry Stack Exchange. Retrieved from [Link]

• Oxidation of primary & secondary alcohols. (2021). Reddit. Retrieved from [Link]

• Alcohol Oxidation Mechanisms and Practice Problems. (n.d.). Chemistry Steps. Retrieved from [Link]

• Side Chain Oxidations, Phenols, Arylamines. (2022). Chemistry LibreTexts. Retrieved from [Link]

• Alcohols to Aldehydes, Part 2: Oxidations with Catalytic TEMPO and Related Aminoxyl Radicals. (2022). YouTube. Retrieved from [Link]

• Byproducts Produced in Swern Oxidation. (n.d.). BYJU'S. Retrieved from [Link]

• Alcohol oxidation. (n.d.). Wikipedia. Retrieved from [Link]

• Zhao, M., Li, J., Mano, E., Song, Z., Tschaen, D. M., Grabowski, E. J. J., & Reider, P. J. (1999). Synthesis of carboxylic acids by oxidation of alcohols. The Journal of Organic Chemistry, 64(7), 2564–2566. Retrieved from [Link]

• Alcohol Oxidation: "Strong" & "Weak" Oxidants. (2015). Master Organic Chemistry. Retrieved from [Link]

• Oxidation of Alcohols. (2024). Chemistry LibreTexts. Retrieved from [Link]

• Oxidation of alcohols. (n.d.). Chemguide. Retrieved from [Link]

• TEMPO, 2,2,6,6-Tetramethylpiperidinyloxy. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Baeyer–Villiger oxidation. (n.d.). Wikipedia. Retrieved from [Link]

• Alcohol + KMnO4. (2025). ReactionWeb.io. Retrieved from [Link]

• Troubleshooting: How to Improve Yield. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Jones Oxidation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• JONES REAGENT & OXIDATION REACTIONS. (n.d.). ADICHEMISTRY. Retrieved from [Link]

• Lu, Y., Tan, W. Y., Ding, Y., Chen, W., & Zhang, H. (2023). Oxidation of Primary Alcohols and Aldehydes to Carboxylic Acids with 1-Hydroxycyclohexyl Phenyl Ketone. The Journal of Organic Chemistry, 88(13), 8114–8122. Retrieved from [Link]

• TEMPO-Catalyzed Green Alcohol Oxidation. (2018). Course Hero. Retrieved from [Link]

• De, S., & Guo, H. (2012). A Facile Method for Oxidation of Primary Alcohols to Carboxylic Acids and Its Application in Glycosaminoglycan Syntheses. Molecules, 17(10), 11848-11861. Retrieved from [Link]

• Oxidation of Organic Molecules by KMnO4. (2023). Chemistry LibreTexts. Retrieved from [Link]

• Baeyer-Villiger Oxidation. (n.d.). Chemistry Steps. Retrieved from [Link]

• Demystifying The Mechanisms of Alcohol Oxidations. (2015). Master Organic Chemistry. Retrieved from [Link]

• Einhorn, J., Einhorn, C., Ratajczak, F., & Pierre, J. L. (1996). Efficient and Highly Selective Oxidation of Primary Alcohols to Aldehydes by N-Chlorosuccinimide Mediated by Oxoammonium Salts. The Journal of Organic Chemistry, 61(21), 7452–7454. Retrieved from [Link]

• Swern Oxidation. (2014). Chem-Station Int. Ed. Retrieved from [Link]

• Understanding the Reaction Mechanisms of Pd Catalysed Oxidation of Alcohols and Domino Oxidation-Arylation Reactions Using Phenyl Chloride as Oxidant. (2025). ResearchGate. Retrieved from [Link]

• Oxidation of Alcohols using KMnO4, K2Cr2O7, PCC, PDC, and Swern oxidation. (2021). YouTube. Retrieved from [Link]

• Jones Oxidation Test For Primary & Secondary Alcohols and Aldehydes. (2024). YouTube. Retrieved from [Link]

• Gonda, Z., & Novák, Z. (2020). Baeyer-Villiger-Including Domino Two-Step Oxidations of β-O-Substituted Primary Alcohols: Reflection of the Migratory Aptitudes of O-Substituted Alkyl Group in the Outcome of the Reaction. Molecules, 25(21), 5143. Retrieved from [Link]

• Oxidation of Alcohols. (2023). YouTube. Retrieved from [Link]

• 19.8 Baeyer Villiger Oxidation. (2021). YouTube. Retrieved from [Link]

• Understanding the reaction mechanisms of Pd-catalysed oxidation of alcohols and domino oxidation–arylation reactions using phenyl chloride as an oxidant. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Baeyer–Villiger oxidation. (2020). L.S.College, Muzaffarpur. Retrieved from [Link]

• Swern Oxidation. (2019). Organic Chemistry Portal. Retrieved from [Link]

Sources

• 1. Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Swern Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 6. glaserr.missouri.edu [glaserr.missouri.edu]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. reddit.com [reddit.com]
• 9. Jones Oxidation [organic-chemistry.org]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. Alcohol oxidation - Wikipedia [en.wikipedia.org]
• 12. reactionweb.io [reactionweb.io]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. youtube.com [youtube.com]
• 15. Carboxylic acid synthesis by oxidation of alcohols [organic-chemistry.org]
• 16. TEMPO [organic-chemistry.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. benchchem.com [benchchem.com]
• 19. Troubleshooting [chem.rochester.edu]
• 20. chemguide.co.uk [chemguide.co.uk]

Purification of phenylnonanoic acid using column chromatography

Introduction

Welcome to the Technical Support Center. You are likely working with 9-phenylnonanoic acid (or a related isomer), a molecule that presents a classic "amphiphilic" purification challenge. It possesses a non-polar phenyl-alkyl tail and a polar, ionizable carboxylic acid head.

On standard silica gel (

), the carboxylic acid moiety interacts strongly with surface silanols ( ), leading to peak tailing, poor resolution, and irreversible adsorption. This guide provides a self-validating protocol to overcome these thermodynamic hurdles.

Phase 1: Method Development (The "Setup")

Q: Which solvent system should I use?

A: Do not guess. Use a Hexane/Ethyl Acetate (Hex/EtOAc) system modified with 1% Acetic Acid (AcOH) .

The Logic (Causality):

• Base Solvent: Hexane provides the non-polar environment to retain the phenyl-alkyl chain. Ethyl Acetate provides the polarity to elute the compound.

• The Critical Modifier: Silica gel is slightly acidic (

  ). Without an acid modifier, your phenylnonanoic acid ( ) will partially ionize ( ). The carboxylate anion binds tightly to protonated silanols, causing "streaking" (tailing).

• The Fix: Adding 1% AcOH suppresses ionization (

  ), forcing the molecule into its neutral, less polar form, ensuring a tight, symmetrical band.

Q: How do I determine the correct ratio?

Perform a Thin Layer Chromatography (TLC) titration.

Protocol:

• Prepare 10 mL of 20% EtOAc in Hexane with 1 drop of AcOH .

• Spot your crude mixture.

• Target an Rf value of 0.30 – 0.40 .

  • If Rf > 0.5: Too polar.[1] Reduce EtOAc (try 10%).

  • If Rf < 0.2: Too non-polar. Increase EtOAc (try 30-40%).

Data Table: Typical Solvent Ratios

Solvent System (v/v)	Modifier	Polarity	Application
95:5 Hex/EtOAc	+1% AcOH	Low	Eluting non-polar impurities (e.g., starting hydrocarbons)
80:20 Hex/EtOAc	+1% AcOH	Medium	Target Elution Zone for Phenylnonanoic Acid
50:50 Hex/EtOAc	+1% AcOH	High	Flushing polar byproducts

Phase 2: Execution (The "Run")

Q: Should I use wet loading or dry loading?

A: Dry loading is strongly recommended for phenylnonanoic acid.

Why? Phenylnonanoic acid is a low-melting solid (

) or viscous oil. Dissolving it in a minimal amount of strong solvent (like DCM) for wet loading often leads to precipitation when the sample hits the non-polar mobile phase (Hexane) at the top of the column. This creates a "crust" that ruins resolution.

Dry Loading Protocol:

• Dissolve crude sample in minimal Dichloromethane (DCM).

• Add silica gel (ratio: 1g crude to 2g silica).

• Rotary evaporate until a free-flowing powder remains.

• Pour this powder onto the top of your packed column.

Visualization: The Purification Workflow

The following diagram outlines the decision logic for a successful run.

Caption: Logical workflow for optimizing solvent conditions prior to column loading.

Phase 3: Troubleshooting (The "Help Desk")

Issue 1: "My product is streaking (tailing) across multiple fractions."

Diagnosis: Silanol Interaction. You likely forgot the acid modifier, or the concentration is too low. The carboxylic acid is deprotonating and "dragging" along the silica surface.

The Fix:

• Immediately flush the column with 100% EtOAc + 1% AcOH .

• Collect the filtrate (this will contain your product).

• Re-column the material using the correct Hex/EtOAc + 1% AcOH system. Note: Adding acid mid-run usually fails to correct the band shape once streaking has started.

Issue 2: "I have poor separation from a non-polar impurity."

Diagnosis: Isocratic Failure. If you are running a straight 20% EtOAc mix, the non-polar impurities (like starting alkyl bromides or hydrocarbons) might co-elute with the front of your product band.

The Fix: Gradient Elution. Start with 100% Hexane (0% EtOAc) .

• Volume 1-3: 100% Hexane (Elutes non-polar trash).

• Volume 4-6: 5% EtOAc (Starts moving the product).

• Volume 7+: 20% EtOAc (Elutes pure phenylnonanoic acid).

Visualization: Troubleshooting Logic

Caption: Decision tree for resolving common purification anomalies.

FAQs

Q: Can I use Formic Acid instead of Acetic Acid? A: Yes. Formic acid (

) is slightly stronger than acetic acid ( ) and is an excellent alternative. It is also more volatile, making it easier to remove during rotary evaporation. Use the same concentration (0.5% - 1%).

Q: How do I remove the Acetic Acid from my final product? A: Acetic acid has a high boiling point (

) and can smell.

• Concentrate your fractions.

• Add Toluene and re-evaporate (azeotropic removal).

• Alternatively, wash the organic phase with a slightly acidic wash (pH 4-5) to remove excess acetic acid without deprotonating your product, though azeotropic removal is preferred to avoid yield loss.

Q: My crude is an oil. Can I just pour it on? A: Avoid this. "Direct loading" of oils often leads to uneven bands. If you cannot dry load, dilute the oil with the mobile phase (e.g., 20% EtOAc/Hex) until it is a thin liquid, then load gently down the sides of the column.

References

• ChemicalBook. (2022).[2] 9-PHENYL-NONANOIC ACID Chemical Properties, Uses, Production.[3][4][5]Link

• Organic Chemistry Data. (2022). Bordwell pKa Table (Acidity in DMSO).Link

• Restek. (2025). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?Link

• PubChem. (2025). Phenylnonanoic acid | C15H22O2 | CID 19609332.[6]Link

Sources

• 1. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. 16269-06-0 | 9-phenylnonanoic acid - Aromsyn Co.,Ltd. [aromsyn.com]
• 4. 9-PHENYL-NONANOIC ACID | 16269-06-0 [chemicalbook.com]
• 5. 16269-06-0,9-PHENYL-NONANOIC ACID [lookchemicals.com]
• 6. Phenylnonanoic acid | C15H22O2 | CID 19609332 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of Phenylnonanoic Acid

Introduction

For researchers in metabolomics, drug development, and environmental analysis, the structural elucidation of fatty acids is a critical task. Phenylalkanoic acids, a class of compounds featuring a phenyl group attached to an alkyl chain terminating in a carboxylic acid, present a unique analytical challenge. Their structure combines the fragmentation characteristics of both aromatic compounds and aliphatic carboxylic acids. This guide provides an in-depth comparison of the mass spectrometric fragmentation patterns of phenylnonanoic acid, offering field-proven insights into how different ionization techniques and isomeric structures influence the resulting spectra. We will primarily use 9-phenylnonanoic acid as our model analyte, leveraging experimental data from its close homologue, 10-phenyldecanoic acid, to ensure our discussion is grounded in authoritative, real-world data.

Part 1: Electron Ionization (EI) Fragmentation of ω-Phenylalkanoic Acids

Electron Ionization (EI) is a hard ionization technique, typically employed in Gas Chromatography-Mass Spectrometry (GC-MS). The high energy (70 eV) imparted to the molecule induces extensive and reproducible fragmentation, creating a detailed fingerprint that is invaluable for structural identification. For an ω-phenylalkanoic acid like 9-phenylnonanoic acid (Molecular Weight: 234.33 g/mol ), the resulting mass spectrum is a composite of fragmentation pathways driven by the three key functional zones of the molecule: the phenyl ring, the long alkyl chain, and the carboxylic acid group.

Causality of EI Fragmentation Pathways

The fragmentation of 9-phenylnonanoic acid in an EI source is governed by the relative stability of the resulting carbocations and radical cations. The initial molecular ion (M•⁺ at m/z 234) is energetically unstable and rapidly fragments through several competing pathways. Authoritative data from the NIST Mass Spectrometry Data Center for the close homologue 10-phenyldecanoic acid (NIST Number 342809) reveals that the most significant fragments arise from cleavages stabilized by the aromatic ring.[1]

1. Benzylic Cleavage and Tropylium Ion Formation (m/z 91 & 92): The most characteristic fragmentation for alkylbenzenes is the cleavage of the bond beta to the aromatic ring.[1] This is because the resulting benzylic carbocation can rearrange into the highly stable, aromatic tropylium ion (C₇H₇⁺).

• Primary Cleavage: The C-C bond between C8 and C9 breaks, leading to the formation of a benzyl radical and a charged alkyl chain, or more favorably, a benzyl cation at m/z 91 and a neutral radical. This m/z 91 ion is often the base peak in the spectrum of ω-phenylalkanoic acids.[1]

• McLafferty-like Rearrangement: A hydrogen atom from the γ-position on the alkyl chain can be transferred to the phenyl ring, leading to the formation of a radical cation with m/z 92. This peak is also typically very prominent.[1]

2. McLafferty Rearrangement of the Carboxylic Acid (m/z 60): A hallmark fragmentation of carboxylic acids having a γ-hydrogen is the McLafferty rearrangement.[2][3] This involves the transfer of a hydrogen atom from the γ-carbon (C4) to the carbonyl oxygen, followed by cleavage of the α-β bond (C2-C3).

• This process results in the elimination of a neutral alkene (in this case, 1-heptene substituted with a phenyl group) and the formation of a characteristic radical cation of vinylized acetic acid enol at m/z 60 . While prominent in many straight-chain acids, its intensity in ω-phenylalkanoic acids can be diminished due to competition from the highly favorable benzylic cleavage.

3. Alpha (α) and Beta (β) Cleavages at the Carboxyl Group: Cleavage of bonds adjacent to the carbonyl group is a common pathway for carboxylic acids.

• α-Cleavage: Loss of the carboxyl group as a •COOH radical results in an [M-45]⁺ ion. For 9-phenylnonanoic acid, this would be at m/z 189 .

• β-Cleavage: Loss of an ethyl group including the carboxyl function can also occur.

4. Aliphatic Chain Fragmentation: The long alkyl chain can undergo fragmentation, typically resulting in a series of carbocation clusters separated by 14 Da (representing a CH₂ group). These peaks (e.g., m/z 41, 43, 55, 57) are characteristic of long-chain hydrocarbons but are often of lower intensity compared to the diagnostic benzylic and McLafferty fragments.[3]

Fragmentation Diagram: EI Pathway for 9-Phenylnonanoic Acid

Caption: Predicted EI fragmentation pathways for 9-phenylnonanoic acid.

Summary of Key EI Fragments

m/z Ratio	Proposed Fragment Ion	Fragmentation Pathway	Diagnostic Value
234	[C₁₅H₂₂O₂]•⁺	Molecular Ion (M•⁺)	Confirms molecular weight
91	[C₇H₇]⁺	Benzylic Cleavage / Tropylium Ion	High (Characteristic of alkylbenzenes)
92	[C₇H₈]•⁺	Benzylic Cleavage + H-rearrangement	High (Characteristic of alkylbenzenes)
60	[C₂H₄O₂]•⁺	McLafferty Rearrangement (Carboxyl)	Medium (Characteristic of carboxylic acids)
189	[M - COOH]⁺	Alpha Cleavage	Medium
41, 43, 57...	[CₙH₂ₙ₊₁]⁺	Alkyl Chain Fragmentation	Low (General for aliphatic chains)

Data inferred from the fragmentation of the C16 homolog, 10-phenyldecanoic acid.[1]

Part 2: Electrospray Ionization (ESI) Tandem MS (MS/MS) Fragmentation

ESI is a soft ionization technique, ideal for LC-MS, that typically generates intact protonated [M+H]⁺ or deprotonated [M-H]⁻ molecular ions. To gain structural information, Collision-Induced Dissociation (CID) is applied to these precursor ions in a tandem mass spectrometer (MS/MS). The resulting fragmentation is less extensive than EI and often reveals different aspects of the molecular structure.

Negative Ion Mode ([M-H]⁻) ESI-MS/MS

For carboxylic acids, negative ion mode is often preferred due to the acidic proton's ready departure. The precursor ion for 9-phenylnonanoic acid would be at m/z 233 .

• Decarboxylation: The most common and diagnostic fragmentation pathway for the [M-H]⁻ ion of a carboxylic acid is the neutral loss of carbon dioxide (CO₂), which has a mass of 44 Da. This results in a prominent product ion at m/z 189 ([M-H-44]⁻). This is a highly reliable fragmentation for confirming the presence of a carboxyl group.

Positive Ion Mode ([M+H]⁺) ESI-MS/MS

In positive ion mode, the precursor ion would be at m/z 235 .

• Loss of Water: Protonated carboxylic acids readily lose a neutral water molecule (H₂O), with a mass of 18 Da. This leads to the formation of an acylium ion at m/z 217 ([M+H-18]⁺).

• Further Fragmentation: The resulting acylium ion can undergo further fragmentation along the alkyl chain, but these pathways are generally less specific than the initial water loss.

Fragmentation Diagram: ESI-MS/MS Pathway for 9-Phenylnonanoic Acid

Caption: Predominant ESI-MS/MS fragmentation pathways.

Part 3: Comparative Analysis - The Critical Role of Isomerism

The fragmentation pattern is exquisitely sensitive to the position of the phenyl group on the nonanoic acid chain. Comparing the expected pattern of the ω-isomer (9-phenylnonanoic acid) with an α-isomer (2-phenylnonanoic acid) demonstrates the power of MS in distinguishing them.

• 9-Phenylnonanoic Acid (ω-isomer): As detailed above, the spectrum is dominated by the m/z 91 tropylium ion due to the facile benzylic cleavage enabled by the long alkyl chain separating the phenyl group from the electron-withdrawing carboxylic acid.

• 2-Phenylnonanoic Acid (α-isomer): Here, the phenyl group is directly attached to the α-carbon.

  • Benzylic Cleavage (m/z 91) is Suppressed: The classic benzylic cleavage pathway is not possible as there is no alkyl chain to fragment in the same manner.

  • Dominant α-Cleavage: The most favorable fragmentation would be the cleavage of the bond between the carbonyl carbon and the α-carbon, losing the •COOH radical (45 Da) to form a highly stabilized secondary benzylic carbocation at m/z 189 . This would likely be the base peak.

  • Loss of the Alkyl Chain: Another significant fragmentation would be the loss of the C₇H₁₅ heptyl chain to form an ion at m/z 137 .

This clear difference in the dominant fragmentation pathways—m/z 91 for the ω-isomer vs. m/z 189 for the α-isomer —provides a robust method for their differentiation.

Part 4: Experimental Protocols

To ensure the generation of high-quality, reproducible data, the following self-validating protocols are recommended.

Protocol 1: GC-MS Analysis using Electron Ionization (EI)

This protocol is designed for the analysis of phenylnonanoic acid, which may require derivatization to improve volatility and chromatographic peak shape.

• Sample Preparation (Derivatization):

  • To 100 µL of sample solution in a vial, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

  • Cap the vial tightly and heat at 70°C for 30 minutes to form the trimethylsilyl (TMS) ester.

  • Cool to room temperature before injection. Rationale: Derivatization converts the polar carboxylic acid to a more volatile and thermally stable TMS ester, preventing peak tailing on the GC column.

• GC-MS Instrumentation & Conditions:

  • GC System: Agilent 8890 GC or equivalent.

  • MS System: Agilent 5977B MSD or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar column.

  • Injection Volume: 1 µL, Splitless mode.

  • Inlet Temperature: 280°C.

  • Oven Program:

    • Initial temperature: 100°C, hold for 1 minute.

    • Ramp: 10°C/min to 300°C.

    • Hold: 5 minutes at 300°C.

  • Carrier Gas: Helium, constant flow at 1.2 mL/min.

  • MS Source Temperature: 230°C.

  • MS Quadrupole Temperature: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-550.

• Data Analysis:

  • Identify the peak corresponding to the phenylnonanoic acid TMS-ester.

  • Extract the mass spectrum and compare it against a spectral library (e.g., NIST, Wiley).

  • Analyze the fragmentation pattern to confirm the structure, looking for the molecular ion and key diagnostic fragments.

Workflow Diagram: GC-MS Protocol

Caption: Standard workflow for GC-MS analysis with derivatization.

Protocol 2: LC-MS/MS Analysis using Electrospray Ionization (ESI)

• Sample Preparation:

  • Dilute the sample in a solution of 50:50 acetonitrile:water to a final concentration of ~1-10 µg/mL.

  • Rationale: No derivatization is needed for ESI, which is a key advantage. The concentration should be optimized to avoid detector saturation.

• LC-MS/MS Instrumentation & Conditions:

  • LC System: Waters ACQUITY UPLC or equivalent.

  • MS System: Sciex Triple Quad 6500+ or equivalent tandem mass spectrometer.

  • Column: C18 reverse-phase column (e.g., Waters BEH C18, 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions and re-equilibrate.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Ionization Mode: ESI, run in both positive and negative modes.

  • Key MS Parameters (Negative Mode):

    • Precursor Ion: m/z 233.15

    • Product Ions (for MRM): m/z 189.15 (decarboxylation)

    • Collision Energy: Optimize between 15-25 V.

• Data Analysis:

  • Extract chromatograms for the precursor and product ions.

  • Confirm co-elution to verify the transition.

  • Acquire a full product ion scan to observe all fragments from the selected precursor.

Conclusion

The mass spectrometric analysis of phenylnonanoic acid is a clear illustration of structure-driven fragmentation. Under high-energy EI conditions, the position of the phenyl group dictates the entire fragmentation landscape, with ω-isomers yielding a characteristic tropylium ion at m/z 91, while α-isomers are dominated by cleavage of the bond adjacent to the carbonyl group. In contrast, the soft ionization of ESI provides a complementary and highly specific view, with fragmentation in negative ion mode being defined by a simple, diagnostic loss of carbon dioxide. By strategically choosing the ionization method and understanding these fundamental fragmentation pathways, researchers can confidently identify and differentiate phenylnonanoic acid isomers, ensuring the highest degree of scientific integrity in their analytical workflows.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 140324, 10-Phenyldecanoic acid. Retrieved from [Link]

• Mass Spectrometry: Fragmentation Patterns. (2023). eGyanKosh. Retrieved from [Link]

• Fragmentation (mass spectrometry). (2023). Wikipedia. Retrieved from [Link]

• JoVE Science Education Database. (2024). Mass Spectrometry: Carboxylic Acid, Ester, and Amide Fragmentation. Retrieved from [Link]

• Breci, L. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Retrieved from [Link]

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 19609332, Phenylnonanoic acid. Retrieved from [Link]

Sources

• 1. 10-Phenyldecanoic acid | C16H24O2 | CID 140324 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. msp.ch [msp.ch]
• 3. n-Decanoic acid [webbook.nist.gov]

A Senior Application Scientist's Guide to the Analysis of Phenyl Fatty Acids: A GC-MS Centric Comparison

For researchers, chemists, and drug development professionals, the accurate identification and quantification of phenyl fatty acids (PFAs) are critical. These unique lipids, characterized by a phenyl group attached to a fatty acid chain, are subjects of growing interest due to their diverse biological activities and potential as biomarkers.[1][2][3] This guide provides an in-depth, experience-driven comparison of analytical methodologies for PFAs, with a primary focus on Gas Chromatography-Mass Spectrometry (GC-MS), the workhorse of many analytical laboratories. We will explore the nuances of sample preparation, derivatization strategies, and chromatographic separation, while also offering a critical evaluation of alternative techniques like Liquid Chromatography-Mass Spectrometry (LC-MS).

The Analytical Imperative: Why Phenyl Fatty Acids Demand Robust Methods

Phenyl fatty acids are not your typical lipids. Their structure, combining a nonpolar aliphatic chain with an aromatic phenyl ring, imparts unique chemical properties that present both challenges and opportunities for the analytical scientist. From ω-phenylalkanoic acids found in plant seeds and bacterial lipids to unique structures like tuberculostearic acid in Mycobacterium tuberculosis, their accurate measurement is paramount for understanding biological systems and for diagnostic applications.[4][5][6] The complexity of biological matrices, such as plasma or tissue extracts, further necessitates highly selective and sensitive analytical methods to ensure data integrity.[7]

The Gold Standard: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS remains a cornerstone for fatty acid analysis due to its high chromatographic resolution, sensitivity, and the extensive spectral libraries available for compound identification.[8][9][10] However, the inherent polarity of the carboxylic acid group requires a critical preparatory step: derivatization.

The "Why" of Derivatization: A Necessary Transformation

Direct injection of free fatty acids onto a standard GC column is fraught with peril. The polar carboxyl group is prone to hydrogen bonding, leading to poor peak shape (tailing), adsorption onto active sites in the injector and column, and low sensitivity. Derivatization mitigates these issues by converting the polar carboxyl group into a less polar, more volatile ester. This transformation is essential for achieving sharp, symmetrical peaks and reproducible quantification.[8]

There are two primary derivatization strategies applicable to phenyl fatty acids:

• Esterification to Fatty Acid Methyl Esters (FAMEs): This is the most common approach for fatty acid analysis.[8] The process involves converting the carboxylic acid to a methyl ester.

• Silylation: This method replaces the active hydrogen on the carboxyl group with a trimethylsilyl (TMS) or tert-butyldimethylsilyl (TBDMS) group.[11][12] This is particularly useful for compounds containing other active hydrogens, such as hydroxyl groups on the phenyl ring.[12]

Experimental Protocol 1: FAMEs Derivatization for GC-MS Analysis

This protocol details the esterification of phenyl fatty acids to their corresponding methyl esters, a robust method for routine analysis.

Rationale: This acid-catalyzed methylation is a well-established, quantitative reaction that yields stable derivatives suitable for GC analysis. Boron trifluoride (BF₃) in methanol acts as an efficient catalyst.

Step-by-Step Methodology:

• Sample Preparation: To approximately 1 mg of the lipid extract or standard in a screw-cap vial, add 1 mL of 0.5 M NaOH in methanol.

• Saponification: Cap the vial tightly and heat at 100°C for 10 minutes. This step hydrolyzes any existing esters to liberate the free fatty acids.

• Methylation: Cool the vial to room temperature. Add 2 mL of 14% Boron Trifluoride (BF₃) in methanol. Cap tightly and heat at 100°C for 5 minutes.

• Extraction: Cool the vial. Add 1 mL of hexane and 1 mL of saturated NaCl solution. Vortex vigorously for 1 minute.

• Phase Separation: Centrifuge at 2000 rpm for 5 minutes to separate the layers.

• Sample Collection: Carefully transfer the upper hexane layer, containing the FAMEs, to a clean GC vial for analysis.

Chromatographic Separation and Mass Spectrometric Detection

The choice of GC column is critical for separating complex mixtures of fatty acid derivatives. For FAMEs, including those with a phenyl group, a polar stationary phase is generally preferred.

• Column Selection: A "WAX" type column (polyethylene glycol phase) or a high-polarity cyanopropyl phase column (e.g., HP-88) provides excellent separation based on chain length, degree of unsaturation, and isomeric differences.[13] For general-purpose screening, a 5% phenyl polymethylsiloxane column can also be effective.[13]

• GC Parameters: A typical temperature program starts at a low temperature (e.g., 100°C) and ramps up to a high temperature (e.g., 250°C) to elute a wide range of fatty acids.

• Mass Spectrometry: Electron Ionization (EI) at 70 eV is standard. The resulting fragmentation patterns are highly reproducible and can be compared against commercial libraries (like NIST or Wiley) for identification.[14] A key fragment for FAMEs is the McLafferty rearrangement ion at m/z 74. The mass spectra of phenyl fatty acid methyl esters will also exhibit characteristic ions corresponding to the phenyl group (m/z 77) and benzyl group (m/z 91).

Alternative Methodologies: A Comparative Perspective

While GC-MS is a powerful tool, it is not without its limitations, primarily the need for derivatization. Liquid chromatography-mass spectrometry (LC-MS) has emerged as a strong alternative, particularly for high-throughput applications.[15][16][17]

Liquid Chromatography-Mass Spectrometry (LC-MS)

The primary advantage of LC-MS is its ability to analyze many fatty acids directly in their free form, bypassing the derivatization step.[18]

• Chromatography: Reversed-phase chromatography using a C8 or a phenyl column is typically employed.[15][18] A phenyl column can offer unique selectivity for phenyl-containing compounds through π-π interactions.[18]

• Ionization: Electrospray ionization (ESI) in negative ion mode is highly effective for deprotonating the carboxylic acid, yielding a strong [M-H]⁻ ion.

• Mass Analysis: Tandem mass spectrometry (MS/MS) can be used to generate fragment ions for structural confirmation.[19]

Head-to-Head Comparison: GC-MS vs. LC-MS

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Derivatization	Mandatory for good chromatography and sensitivity.	Often not required , allowing for direct analysis.[18]
Throughput	Lower, due to the extra derivatization step.	Higher, with simpler sample preparation.
Resolution	Excellent for volatile compounds and isomers.	Can be challenging for isomeric separation.
Sensitivity	High, especially in selected ion monitoring (SIM) mode.[4]	High, particularly with modern mass spectrometers.[15]
Compound Scope	Limited to volatile and thermally stable compounds.	Broader applicability to a wider range of polarities and molecular weights.
Spectral Libraries	Extensive and well-established for EI-MS.[10]	Less standardized, often requiring authentic standards for confirmation.
Cost & Complexity	Generally lower initial cost and simpler operation.	Higher initial investment and more complex instrumentation.

Advanced Considerations and Troubleshooting

• Isomer Separation: Separating positional isomers of the phenyl group or cis/trans isomers can be challenging. Highly polar GC columns and optimized temperature gradients are crucial.[13]

• Matrix Effects: Complex biological samples can introduce interfering compounds. A thorough sample cleanup or the use of a robust extraction method like solid-phase extraction (SPE) is recommended.

• Quantification: For accurate quantification, the use of an internal standard is essential. A deuterated analog of the target analyte or a structurally similar compound not present in the sample is ideal.[20]

Conclusion: Selecting the Right Tool for the Job

The choice between GC-MS and LC-MS for the analysis of phenyl fatty acids depends on the specific research question, sample type, and available resources.

• GC-MS is the method of choice for detailed structural elucidation and when leveraging extensive spectral libraries for identification is a priority. Its robustness and lower operational cost make it a staple in many labs.

• LC-MS offers a significant advantage in terms of sample throughput by eliminating the need for derivatization, making it ideal for large-scale screening studies.

Ultimately, a well-validated method, whether GC-MS or LC-MS, is paramount for generating reliable and reproducible data in the fascinating and expanding field of phenyl fatty acid research.

References

• Zhang, K., & Zuo, Y. (2004). GC-MS determination of flavonoids and phenolic and benzoic acids in human plasma after consumption of cranberry juice. Journal of Agricultural and Food Chemistry, 52(2), 222–227. [Link]

• Carter, R. A., & Rey, F. E. (2021). Automated Trimethyl Sulfonium Hydroxide Derivatization Method for High-Throughput Fatty Acid Profiling by Gas Chromatography–Mass Spectrometry. Metabolites, 11(10), 701. [Link]

• Šimek, P., & Hrádková, P. (2025). A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids. In Methods in Molecular Biology (Vol. 2801, pp. 125-141). Springer US. [Link]

• Breiteneder, M., et al. (2022). A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae. Molecules, 27(23), 8201. [Link]

• Ncube, S., et al. (2019). GCMS Based Detection of Lipid Biomarkers of Mycobacterium tuberculosis in the Serum Specimen. ResearchGate. [Link]

• Group A3_13-6. (2022). Determination of Fatty Acid Composition in Oil Samples using GC-MS Instrument. YouTube. [Link]

• Tey, A., Jie, X., & Zhaoqi, Z. (n.d.). A Novel LC-MS Method for Direct Analysis of Mid-Long Chain Free Fatty Acids. Shimadzu. [Link]

• LIPID MAPS. (n.d.). Fatty Acid Mass Spectrometry Protocol. LIPID MAPS. [Link]

• Gomaa, E. A., et al. (2015). Biological activity of phenyl fatty hydroxamic acids synthesized by enzymatic reaction base on palm stearin oil. ResearchGate. [Link]

• Vakhrushev, A. V., et al. (2012). Development of Conditions for the Derivatization of Phenyl Carboxylic Acids Isolated from Blood Using Gas Chromatography/Mass Spectrometry. Journal of Analytical Chemistry, 67, 1051-1058. [Link]

• Donegan, M., et al. (2022). Challenges and emerging trends in liquid chromatography-based analyses of mRNA pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis, 221, 115045. [Link]

• Cvacka, J., et al. (2021). Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization. Molecules, 26(21), 6461. [Link]

• French, G. L., et al. (1987). Diagnosis of pulmonary tuberculosis by detection of tuberculostearic acid in sputum by using gas chromatography-mass spectrometry with selected ion monitoring. The Journal of Infectious Diseases, 156(2), 356–362. [Link]

• Boldt, S., et al. (2013). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. Molecules, 18(9), 10689-10713. [Link]

• Waters Corporation. (n.d.). Lipid Nanoparticle Compositional Analysis Using Charged Surface Hybrid Phenyl-Hexyl Separation With Evaporative Light Scattering Detection. Waters Corporation. [Link]

• O'Toole, R., et al. (2021). Genetic and chemical control of tuberculostearic acid production in Mycobacterium avium subspecies paratuberculosis. Microbiology Spectrum, 9(2), e00392-21. [Link]

• Yuan, M., et al. (2012). Liquid Chromatography–High Resolution Mass Spectrometry Analysis of Fatty Acid Metabolism. Analytical Chemistry, 84(1), 130-137. [Link]

• Gomaa, E. A., et al. (2012). Enzymatic synthesis of phenyl fatty hydroxamic acids from canola and palm oils. Journal of the American Oil Chemists' Society, 89(9), 1709-1715. [Link]

• Wang, M., et al. (2021). A liquid chromatography-mass spectrometry workflow for in-depth quantitation of fatty acid double bond location isomers. Journal of Lipid Research, 62, 100096. [Link]

• Hsu, F. F. (2018). Fragmentation Patterns of Fatty Acids and Modified Fatty Acids. ResearchGate. [Link]

• Giuffrida, F., et al. (2019). Comprehensive chromatographic methods for the analysis of lipids. Journal of Chromatography A, 1601, 1-17. [Link]

• Gomaa, E. A., et al. (2013). Antibacterial effect of phenyl fatty hydroxamic acids synthesized from canola oil. ResearchGate. [Link]

• Boldt, S., et al. (2013). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. MDPI. [Link]

• Wang, Y., et al. (2016). Design, synthesis and biological activity of phenoxyacetic acid derivatives as novel free fatty acid receptor 1 agonists. Bioorganic & Medicinal Chemistry Letters, 26(15), 3569-3573. [Link]

• Rocchetti, G., et al. (2023). Advances in Chromatographic Analysis of Phenolic Phytochemicals in Foods: Bridging Gaps and Exploring New Horizons. MDPI. [Link]

• Wiley Science Solutions. (n.d.). FAMEs Fatty Acid Methyl Esters: Mass Spectral Database. Wiley Science Solutions. [Link]

• O'Toole, R., et al. (2022). Tuberculostearic Acid-Containing Phosphatidylinositols as Markers of Bacterial Burden in Tuberculosis. ACS Infectious Diseases, 8(7), 1339-1347. [Link]

• O'Toole, R., et al. (2021). Tuberculostearic acid (TSA)-containing phosphatidylinositols as reliable marker to determine Mycobacterium tuberculosis bacterial burden. bioRxiv. [Link]

• LCGC International. (2024). LC–MS/MS System Developed for Fatty Acid Analysis. LCGC International. [Link]

• Taylor & Francis. (n.d.). Phenylpropanoid biosynthesis – Knowledge and References. Taylor & Francis Online. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Cataldi, T. R. I., et al. (2021). Special Issue: Analysis of the Main Classes of Lipid (Fat and Oil) Components in Food and Blood by Using HPLC and Gas Chromatographic Techniques. MDPI. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Design, synthesis and biological activity of phenoxyacetic acid derivatives as novel free fatty acid receptor 1 agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Diagnosis of pulmonary tuberculosis by detection of tuberculostearic acid in sputum by using gas chromatography-mass spectrometry with selected ion monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. biorxiv.org [biorxiv.org]
• 7. mdpi.com [mdpi.com]
• 8. Automated Trimethyl Sulfonium Hydroxide Derivatization Method for High-Throughput Fatty Acid Profiling by Gas Chromatography–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. sciencesolutions.wiley.com [sciencesolutions.wiley.com]
• 11. GC-MS determination of flavonoids and phenolic and benzoic acids in human plasma after consumption of cranberry juice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. jeol.com [jeol.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Choosing the Right LC-MS Platform for Fatty Acid Analysis - Creative Proteomics [creative-proteomics.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. shimadzu.com [shimadzu.com]
• 19. researchgate.net [researchgate.net]
• 20. lipidmaps.org [lipidmaps.org]

A Senior Application Scientist's Guide to Differentiating Isomers of Phenylnonanoic Acid Using Spectroscopy

In the landscape of pharmaceutical research and drug development, the precise structural elucidation of molecules is paramount. Isomers, compounds with identical molecular formulas but different structural arrangements, can exhibit vastly different pharmacological and toxicological profiles. Phenylnonanoic acid, with its phenyl ring and nonanoic acid side chain, presents a compelling case study for isomer differentiation. The position of the nonanoic acid group on the phenyl ring (ortho, meta, para) or the attachment point of the phenyl group along the nonanoic acid chain (e.g., 2-phenyl, 3-phenyl, 9-phenyl) gives rise to a variety of isomers, each with unique physicochemical properties. This guide provides a comprehensive comparison of spectroscopic techniques for unequivocally differentiating these isomers, grounded in experimental principles and practical insights.

The Imperative of Isomeric Purity

The seemingly subtle variation in the substitution pattern on the phenyl ring or the position of the phenyl group on the alkyl chain can dramatically alter a molecule's three-dimensional shape and electron distribution. This, in turn, dictates its interaction with biological targets. An undesired isomer can lead to reduced efficacy, off-target effects, or even significant toxicity. Therefore, robust analytical methodologies to confirm the isomeric identity and purity of a drug candidate are non-negotiable.

A Multi-faceted Spectroscopic Approach

No single spectroscopic technique provides a complete structural picture. Instead, a synergistic application of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy is essential for unambiguous isomer identification.[1] Each technique probes different aspects of molecular structure, and their combined data provides a self-validating system for structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Positional Isomerism

NMR spectroscopy is arguably the most powerful tool for differentiating constitutional isomers. It provides detailed information about the chemical environment of individual atoms (specifically ¹H and ¹³C nuclei), allowing for the precise mapping of a molecule's carbon-hydrogen framework.

¹H NMR Spectroscopy: Unraveling Proton Environments

The chemical shift (δ) and splitting patterns of protons in a ¹H NMR spectrum are highly sensitive to their local electronic environment.

• Aromatic Region (δ 6.5-8.0 ppm): The substitution pattern on the phenyl ring gives rise to characteristic splitting patterns in the aromatic region.[2][3]

  • Ortho-substituted isomers will typically show a complex multiplet pattern for the four aromatic protons.

  • Meta-substituted isomers often display four distinct signals in the aromatic region, sometimes with one proton appearing as a singlet.[4]

  • Para-substituted isomers , due to their symmetry, exhibit a simpler spectrum, often appearing as two doublets (an AA'BB' system).[3][4][5]

• Aliphatic Region (δ 0.8-3.0 ppm): The position of the phenyl group on the nonanoic acid chain significantly influences the chemical shifts of the aliphatic protons.

  • Benzylic Protons (adjacent to the phenyl ring): These protons are deshielded and typically resonate between 2.0 and 3.0 ppm.[2] The specific chemical shift and multiplicity will depend on the adjacent methylene group.

  • Protons Alpha to the Carbonyl Group: These protons are also deshielded, typically appearing around 2.2-2.5 ppm.

Causality in ¹H NMR: The electron-withdrawing or -donating nature of the substituents influences the electron density around the aromatic protons, causing them to be shielded (shifted upfield) or deshielded (shifted downfield).[6] For instance, the carboxylic acid group is electron-withdrawing, leading to deshielding of the ortho and para protons. The alkyl chain is weakly electron-donating.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

¹³C NMR spectroscopy provides complementary information by revealing the chemical environment of each carbon atom.

• Aromatic Carbons (δ 120-150 ppm): The number of distinct signals in the aromatic region is a direct indicator of the ring's symmetry.[2][7]

  • Ortho-substituted: Six unique aromatic carbon signals are expected.

  • Meta-substituted: Six unique aromatic carbon signals are expected.

  • Para-substituted: Due to symmetry, only four distinct aromatic carbon signals will be observed.

• Carbonyl Carbon (δ 170-185 ppm): The chemical shift of the carboxylic acid carbonyl carbon is a characteristic feature.[7]

• Aliphatic Carbons: The chemical shifts of the carbons in the nonanoic acid chain will vary depending on their proximity to the phenyl ring and the carbonyl group. The position of the phenyl substituent will create a unique fingerprint in the aliphatic region of the ¹³C NMR spectrum.

Causality in ¹³C NMR: The electronegativity of substituents and the overall molecular geometry affect the chemical shifts of the carbon atoms.[7][8] The electron-withdrawing carboxylic acid group will cause a downfield shift for the attached aromatic carbon.

Experimental Protocol: NMR Analysis of Phenylnonanoic Acid Isomers

• Sample Preparation: Dissolve 5-10 mg of the phenylnonanoic acid isomer in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent can influence chemical shifts, particularly for the acidic proton.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

  • Set the spectral width to cover the range of -2 to 12 ppm.

  • Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Process the data with a line broadening of 0.3 Hz.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Set the spectral width to cover the range of 0 to 220 ppm.

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Analysis:

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

  • Analyze the splitting patterns (singlet, doublet, triplet, etc.) and coupling constants (J-values) to deduce proton connectivity.

  • Correlate the number of signals in the ¹³C NMR spectrum with the expected symmetry of the isomer.

  • Utilize 2D NMR techniques such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) to confirm proton-proton and proton-carbon correlations, respectively.

Mass Spectrometry (MS): Fingerprinting by Fragmentation

Mass spectrometry provides the molecular weight of the compound and, crucially, information about its structure through fragmentation patterns. When coupled with a separation technique like Gas Chromatography (GC-MS), it becomes a powerful tool for analyzing isomeric mixtures.[9][10]

Electron Ionization (EI) Mass Spectrometry:

In EI-MS, the molecule is bombarded with high-energy electrons, causing it to ionize and fragment in a reproducible manner. The resulting mass spectrum is a unique fingerprint of the molecule.

• Molecular Ion Peak (M⁺): This peak corresponds to the intact molecule and confirms the molecular weight. For phenylnonanoic acid (C₁₅H₂₂O₂), the molecular weight is 234.34 g/mol .

• Fragmentation Patterns: The key to differentiating isomers lies in their distinct fragmentation pathways.[11][12]

  • Alpha-cleavage: Cleavage of the C-C bond adjacent to the phenyl ring or the carbonyl group is a common fragmentation pathway.[11] The position of the phenyl group will dictate the masses of the resulting fragments.

  • McLafferty Rearrangement: Carboxylic acids can undergo a characteristic rearrangement, leading to the loss of a neutral alkene and the formation of a radical cation.[13] The position of the phenyl ring will influence the feasibility and products of this rearrangement.

  • Loss of Functional Groups: Fragments corresponding to the loss of •OH (M-17) and •COOH (M-45) are often observed for carboxylic acids.[11]

Causality in MS Fragmentation: The stability of the resulting carbocations and radical fragments governs the fragmentation pathways. Benzylic cations are particularly stable, making cleavage at the benzylic position a favorable process. The position of the phenyl group along the nonanoic acid chain will determine which benzylic C-C bond is cleaved, leading to characteristic fragment ions.

Experimental Protocol: GC-MS Analysis of Phenylnonanoic Acid Isomers

• Sample Preparation:

  • For GC-MS analysis, it is often advantageous to derivatize the carboxylic acid to its more volatile methyl ester. This can be achieved by reacting the acid with a methylating agent like diazomethane or by heating with methanol and an acid catalyst.

  • Dissolve the derivatized or underivatized sample in a suitable solvent (e.g., dichloromethane or hexane).

• GC Separation:

  • Inject the sample onto a GC equipped with a capillary column suitable for separating fatty acid isomers (e.g., a bonded, acid-modified polyethylene glycol column).[14]

  • Use a temperature program that provides good resolution of the isomers.

• MS Detection:

  • Couple the GC outlet to an electron ionization mass spectrometer.

  • Acquire mass spectra over a range of m/z 40-400.

• Data Analysis:

  • Identify the molecular ion peak for each separated isomer.

  • Analyze the fragmentation pattern of each isomer, paying close attention to the unique fragment ions that differentiate them.

  • Compare the obtained spectra to library spectra if available.

Infrared (IR) Spectroscopy: Probing Functional Groups and Substitution Patterns

Infrared (IR) spectroscopy is particularly useful for confirming the presence of key functional groups and can provide clues about the substitution pattern on the aromatic ring.[1]

• O-H Stretch (Carboxylic Acid): A very broad absorption in the range of 2500-3300 cm⁻¹ is characteristic of the hydrogen-bonded O-H group in a carboxylic acid dimer.[15]

• C=O Stretch (Carboxylic Acid): A strong, sharp absorption between 1700 and 1725 cm⁻¹ indicates the presence of the carbonyl group.[16]

• C-H Bending (Out-of-Plane): The pattern of absorptions in the 675-900 cm⁻¹ region can help distinguish between ortho, meta, and para substitution on the phenyl ring.

  • Ortho: A strong band around 750 cm⁻¹.

  • Meta: Two strong bands, one around 780 cm⁻¹ and another around 690 cm⁻¹.

  • Para: A single strong band in the 800-850 cm⁻¹ region.

• C-H Stretch (Aromatic): Absorptions for aromatic C-H stretching typically appear above 3000 cm⁻¹.[3]

Causality in IR Spectroscopy: The vibrational frequencies of chemical bonds are dependent on the bond strength and the masses of the atoms involved. The electronic effects of substituents on the phenyl ring can slightly alter the bond strengths of the ring C-H and C-C bonds, leading to subtle shifts in their vibrational frequencies. The symmetry of the molecule also influences which vibrational modes are IR-active.

Experimental Protocol: IR Analysis of Phenylnonanoic Acid Isomers

• Sample Preparation:

  • The sample can be analyzed as a neat liquid (if applicable), a thin film on a salt plate (e.g., NaCl or KBr), or as a KBr pellet for solid samples.

  • Alternatively, Attenuated Total Reflectance (ATR) IR spectroscopy can be used for direct analysis of solid or liquid samples with minimal preparation.

• Data Acquisition:

  • Acquire the IR spectrum over the range of 4000 to 400 cm⁻¹.

  • Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Analysis:

  • Identify the characteristic absorption bands for the carboxylic acid functional group.

  • Analyze the fingerprint region (below 1500 cm⁻¹) and the out-of-plane bending region to gain insights into the substitution pattern.[15]

Data Summary and Comparison

Spectroscopic Technique	Key Differentiating Features for Phenylnonanoic Acid Isomers
¹H NMR	Aromatic Region: Unique splitting patterns for ortho, meta, and para isomers. Aliphatic Region: Distinct chemical shifts for protons adjacent to the phenyl ring and the carbonyl group, depending on the phenyl group's position.
¹³C NMR	Aromatic Region: Number of signals reflects the symmetry of the substitution pattern (4 for para, 6 for ortho and meta). Aliphatic Region: Unique chemical shifts for each carbon in the nonanoic acid chain based on the phenyl group's position.
Mass Spectrometry (GC-MS)	Fragmentation Pattern: Characteristic fragment ions resulting from alpha-cleavage and McLafferty rearrangement, which are dependent on the position of the phenyl group.
Infrared (IR) Spectroscopy	Out-of-Plane C-H Bending: Distinct absorption patterns in the 675-900 cm⁻¹ region for ortho, meta, and para isomers.

Visualizing the Workflow

Sources

• 1. fiveable.me [fiveable.me]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. ucl.ac.uk [ucl.ac.uk]
• 9. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. shimadzu.com [shimadzu.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. scienceready.com.au [scienceready.com.au]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. infrared spectrum of benzoic acid C7H6O2 C6H5COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Phenylnonanoic Acid

As researchers and drug development professionals, our work is predicated on precision, safety, and a deep understanding of the chemical entities we handle. The proper disposal of a substance like phenylnonanoic acid is not merely a regulatory hurdle; it is a fundamental aspect of responsible science that protects our colleagues, our facilities, and the environment. This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of phenylnonanoic acid, grounded in established safety principles and regulatory standards. Our approach moves beyond a simple checklist to explain the causality behind each procedural step, ensuring a self-validating system of laboratory safety.

Hazard Identification and Risk Assessment: Understanding the "Why"

Before any disposal protocol can be implemented, a thorough understanding of the substance's potential hazards is paramount. While a specific Safety Data Sheet (SDS) for every isomer of phenylnonanoic acid may not be universally available, we can infer its hazard profile by examining its constituent chemical properties: a carboxylic acid functional group, a nine-carbon aliphatic chain (nonanoic acid), and a phenyl group.

• Carboxylic Acid Moiety: Carboxylic acids, particularly those with shorter to medium chains, are known skin and eye irritants.[1][2] Nonanoic acid, for example, is classified as causing skin irritation (H315) and serious eye irritation (H319).[1][2] Therefore, all handling and disposal procedures must be predicated on preventing direct contact.

• Aliphatic Chain: The long carbon chain contributes to low water solubility.[3] This characteristic is important for environmental considerations, as improper disposal could lead to persistent residues.

• Phenyl Group: The presence of a phenyl group can introduce additional toxicological properties, and its metabolites should be considered. While specific data on phenylnonanoic acid is limited, related compounds like phenol are known to be corrosive and systemically toxic.[4][5]

• Environmental Hazards: A crucial concern is the ecotoxicity of the compound. Nonanoic acid is classified as harmful to aquatic life with long-lasting effects (H412).[1][2] This underscores the absolute necessity of preventing its release into the environment through drains or general waste. Such compounds can be persistent and bioaccumulative, posing a long-term risk to ecosystems.[6][7]

Based on this analysis, phenylnonanoic acid must be treated as a hazardous waste, requiring a disposal pathway that ensures its complete containment and destruction.

Pre-Disposal Safety Protocols: Your First Line of Defense

Adherence to rigorous safety protocols is non-negotiable. These measures protect the handler from immediate harm and prevent accidental releases.

Personal Protective Equipment (PPE)

Before handling phenylnonanoic acid for any purpose, including disposal, the following PPE is mandatory:

• Eye Protection: Wear EN166-compliant safety glasses with side shields or, preferably, chemical splash goggles.[8]

• Hand Protection: Use chemically resistant gloves, such as nitrile or butyl rubber. Always inspect gloves for tears or punctures before use and remove them using the proper technique to avoid skin contamination.[8]

• Body Protection: A long-sleeved laboratory coat is required to protect the skin.[8]

• Work Area: All handling and disposal procedures should be conducted within a certified chemical fume hood to prevent the inhalation of any potential vapors or aerosols.[9]

Spill Management

In the event of a spill, immediate and correct action is critical:

• Alert & Evacuate: Alert personnel in the immediate area. If the spill is large, evacuate the laboratory.

• Contain: For small spills, use an absorbent material (e.g., vermiculite, sand, or a commercial spill kit) to contain the liquid. Start from the outside of the spill and work inwards.

• Collect: Carefully sweep or scoop the absorbent material into a designated, leak-proof hazardous waste container.[10]

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All materials used for decontamination must also be disposed of as hazardous waste.

• Report: Report the incident to your institution's Environmental Health and Safety (EHS) office.

Phenylnonanoic Acid Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of phenylnonanoic acid waste. This workflow ensures that all waste streams are correctly characterized and routed, in compliance with regulations from bodies like the U.S. Environmental Protection Agency (EPA).[11][12]

Sources

• 1. chemos.de [chemos.de]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Carbolic Acid (phenol) - Poisoning Center | Pediatric Oncall [pediatriconcall.com]
• 5. Acute carbolic acid poisoning: A report of four cases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 7. Perfluorooctanoic acid - Wikipedia [en.wikipedia.org]
• 8. fishersci.at [fishersci.at]
• 9. osha.oregon.gov [osha.oregon.gov]
• 10. peptide.com [peptide.com]
• 11. epa.gov [epa.gov]
• 12. Best Practices for Hazardous Waste Disposal - AEG Environmental [aegenviro.com]